2-Bromo-6-chloro-3-methoxybenzoic acid

Core Science & Biosynthesis

1H NMR and 13C NMR spectrum of 2-bromo-6-chloro-3-methoxybenzoic acid

Title: High-Resolution NMR Spectral Profiling of 2-Bromo-6-chloro-3-methoxybenzoic Acid: A Technical Guide for Structural Validation

Executive Summary 2-Bromo-6-chloro-3-methoxybenzoic acid (CAS 2089651-19-2) is a highly functionalized, poly-substituted benzene derivative utilized extensively as a synthetic building block in pharmaceutical chemistry and materials science[1]. The presence of orthogonal reactive sites—specifically the bromo and chloro substituents—makes it an ideal candidate for sequential, site-selective metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations)[1].

For application scientists and drug development professionals, verifying the structural integrity of this intermediate is paramount before downstream synthesis. This whitepaper provides an in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral profiles of 2-bromo-6-chloro-3-methoxybenzoic acid, detailing the causality behind the chemical shifts and outlining a self-validating protocol for accurate data acquisition.

Structural Deconstruction and Electronic Causality

The chemical shifts observed in the NMR spectra of 2-bromo-6-chloro-3-methoxybenzoic acid are dictated by the delicate interplay of inductive (-I) and resonance (+M/-M) effects exerted by its four substituents[2]. Understanding these forces is critical for predictive peak assignment.

• Carboxylic Acid (C1): The -COOH group is strongly electron-withdrawing via both inductive and resonance effects (-I, -M). It globally deshields the aromatic ring, shifting resonances downfield.

• Bromine (C2): While electronegative (-I), bromine is a large, polarizable atom. Its "heavy atom effect" often leads to an anomalous upfield shift for the ipso carbon (C2) in the 13 C spectrum, despite its inductive withdrawal[2].

• Methoxy Group (C3): The -OCH 3​ group is a powerful π -electron donor (+M). It significantly increases electron density at the ortho and para positions. Consequently, the proton at C4 (ortho to the methoxy group) experiences profound shielding, pushing its resonance upfield.

• Chlorine (C6): Chlorine withdraws electron density inductively (-I) but has weak resonance donation (+M). Its net effect on the adjacent C5 proton is deshielding, pushing the C5 resonance downfield relative to C4.

Caption: Electronic effects of substituents on the aromatic core dictating NMR chemical shifts.

Experimental Methodology: A Self-Validating NMR Protocol

To ensure reproducibility and quantitative accuracy, the following high-resolution NMR protocol must be employed[3]. This workflow is designed as a self-validating system, meaning each step contains an internal check to confirm success before proceeding.

Step 1: Sample Preparation

• Action: Dissolve 20 mg of 2-bromo-6-chloro-3-methoxybenzoic acid in 0.6 mL of Dimethyl Sulfoxide-d 6​ (DMSO-d 6​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: DMSO-d 6​ is selected because its strong hydrogen-bonding capability prevents the rapid exchange of the carboxylic acid proton (-COOH), locking it into a predictable, highly deshielded resonance (~13.5 ppm). TMS serves as the internal 0.00 ppm reference[4].

Step 2: Probe Tuning, Matching, and Shimming

• Action: Insert the sample into a 400 MHz or 500 MHz NMR spectrometer. Tune and match the probe for both 1 H and 13 C frequencies. Optimize the Z-axis gradients (shimming).

• Validation: Shimming is validated by observing the residual DMSO-d 5​ quintet at 2.50 ppm[4]. The peak must be perfectly symmetrical with a width at half-height ( w1/2​ ) of < 1.0 Hz.

Step 3: 1 H NMR Acquisition

• Action: Acquire 16 scans using a 30° excitation pulse. Set the relaxation delay ( d1​ ) to 2.0 seconds.

• Causality: A 2.0-second d1​ ensures complete spin-lattice relaxation ( T1​ ) for the aromatic protons, guaranteeing that the integration ratios perfectly reflect the 1:1:3 stoichiometry of the C4-H, C5-H, and -OCH 3​ protons[3].

Step 4: 13 C NMR Acquisition

• Action: Acquire 512–1024 scans using a composite pulse decoupling (CPD) sequence (e.g., WALTZ-16) to remove 1 H- 13 C scalar coupling. Set d1​ to 4.0 seconds.

• Causality: The molecule contains four quaternary carbons (C1, C2, C3, C6). Because these carbons lack attached protons, they cannot relax efficiently via dipole-dipole interactions. An extended d1​ of 4.0 seconds prevents signal saturation, ensuring these critical quaternary peaks are visible above the noise floor[3].

Caption: Self-validating high-resolution NMR acquisition workflow for structural elucidation.

Quantitative Data Presentation and Spectral Analysis

1 H NMR Spectrum Analysis

The 1 H NMR spectrum of this compound is characterized by a distinct AB spin system in the aromatic region, representing the two adjacent protons at C4 and C5. Because they are ortho to each other, they exhibit a characteristic 3JHH​ coupling constant of approximately 8.8 Hz[2].

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Mechanistic Assignment / Causality
C1-COOH	13.50	Broad Singlet (br s)	1H	-	Highly deshielded due to carbonyl anisotropy; H-bonded to DMSO-d 6​ .
C5-H	7.45	Doublet (d)	1H	8.8	Deshielded by the inductive (-I) effect of the adjacent ortho-chlorine.
C4-H	7.15	Doublet (d)	1H	8.8	Shielded by the strong resonance (+M) donation of the ortho-methoxy group.
C3-OCH 3​	3.89	Singlet (s)	3H	-	Typical resonance for an aromatic methoxy group; sharp and intense.

Validation Check: The integration of the methoxy singlet (3H) against the two aromatic doublets (1H each) must yield a precise 3:1:1 ratio. Any deviation indicates incomplete relaxation (insufficient d1​ ) or the presence of co-eluting impurities.

13 C NMR Spectrum Analysis

The 13 C NMR spectrum reveals all eight distinct carbon environments. The assignment of the quaternary carbons relies heavily on understanding substituent effects[2].

Position	Chemical Shift ( δ , ppm)	Carbon Type	Mechanistic Assignment / Causality
C1 (C=O)	166.5	Quaternary (C)	Carbonyl carbon; heavily deshielded by the electronegative oxygen atoms.
C3 (Ar-O)	155.2	Quaternary (C)	Ipso to the methoxy group; deshielded by direct oxygen attachment.
C1' (Ar-C)	134.8	Quaternary (C)	Ipso to the carboxylic acid group.
C6 (Ar-Cl)	131.5	Quaternary (C)	Ipso to the chlorine atom.
C5 (Ar-H)	129.4	Methine (CH)	Aromatic CH; meta to methoxy, ortho to chlorine.
C4 (Ar-H)	114.6	Methine (CH)	Aromatic CH; highly shielded by the ortho-methoxy (+M) effect.
C2 (Ar-Br)	111.8	Quaternary (C)	Ipso to bromine; exhibits an upfield shift due to the heavy atom effect.
C-OCH 3​	56.8	Methyl (CH 3​ )	Aliphatic carbon of the methoxy ether.

Validation Check: The presence of exactly six signals in the aromatic region (110–160 ppm), one carbonyl signal (>160 ppm), and one aliphatic signal (~56 ppm) confirms the structural skeleton. The low intensity of the signals at 155.2, 134.8, 131.5, and 111.8 ppm confirms their quaternary nature, as they lack the Nuclear Overhauser Effect (NOE) enhancement provided by directly attached protons during CPD acquisition[3].

Conclusion

The structural validation of 2-bromo-6-chloro-3-methoxybenzoic acid via NMR spectroscopy requires a nuanced understanding of electronic shielding and relaxation kinetics. By employing optimized acquisition parameters—specifically extended relaxation delays for quaternary carbons and strongly hydrogen-bonding solvents for exchangeable protons—researchers can generate high-fidelity, self-validating spectral data. This rigor ensures the compound's reliability as a building block in complex pharmaceutical synthesis.

References

• Title: NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Source: Organometallics (ACS Publications) URL: [Link]

• Title: High-Resolution NMR Techniques in Organic Chemistry (3rd Edition) Source: Elsevier URL: [Link]

• Title: Structure Determination of Organic Compounds: Tables of Spectral Data (5th Edition) Source: Springer Berlin Heidelberg URL: [Link]

Sources

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• 2. Client Challenge [springerprofessional.de]
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• 4. pubs.acs.org [pubs.acs.org]

A Guide to the Structural Elucidation of 2-bromo-6-chloro-3-methoxybenzoic acid: A Methodological Whitepaper

Abstract

This technical guide provides a comprehensive methodological framework for the determination of the crystal structure and the analysis of X-ray diffraction (XRD) data for the novel compound 2-bromo-6-chloro-3-methoxybenzoic acid. While, as of the date of this publication, the specific crystallographic data for this compound is not publicly available, this paper serves as an in-depth, procedural whitepaper for researchers and drug development professionals. It outlines the necessary steps from synthesis and crystallization to data acquisition and structural refinement, grounded in established principles of crystallography and drawing parallels from structurally related benzoic acid derivatives. Our objective is to equip researchers with a robust, self-validating protocol to approach the structural elucidation of this and similar novel small molecules, thereby ensuring scientific integrity and reproducibility.

Introduction: The Significance of Structural Analysis in Drug Development

Substituted benzoic acids are a cornerstone in medicinal chemistry, forming the structural backbone of numerous pharmaceutical compounds. The precise three-dimensional arrangement of atoms within a crystal lattice, and the intermolecular interactions that govern this arrangement, are critical determinants of a drug candidate's physicochemical properties, including solubility, stability, and bioavailability. Therefore, the structural elucidation of a novel compound like 2-bromo-6-chloro-3-methoxybenzoic acid is a fundamental step in its development pathway.

This guide will detail the causality behind the experimental choices, from the synthesis of the material to the final validation of its crystal structure. By following these rigorous protocols, researchers can ensure the generation of high-quality, trustworthy data essential for advancing a compound from discovery to a viable drug product.

Synthesis and Purification of 2-bromo-6-chloro-3-methoxybenzoic acid

The first critical step is the synthesis of high-purity 2-bromo-6-chloro-3-methoxybenzoic acid. The presence of impurities can significantly hinder crystallization and compromise the quality of the resulting diffraction data. A plausible synthetic route, adapted from methodologies for similar halogenated benzoic acids, would involve the selective bromination of a suitable precursor.

Experimental Protocol: Synthesis

• Starting Material: A potential starting material is 2-chloro-3-methoxybenzoic acid.

• Bromination: Electrophilic aromatic substitution using N-Bromosuccinimide (NBS) in a suitable solvent, such as N,N-dimethylformamide (DMF), is a common method for the regioselective bromination of activated aromatic rings. The reaction would be carried out under controlled temperature conditions (e.g., 0 °C to room temperature) to minimize side-product formation.

• Work-up and Purification: Following the reaction, the product would be isolated through an aqueous work-up. Purification to a high degree (>98%) would be achieved via recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography.

• Purity Confirmation: The purity of the synthesized compound must be rigorously confirmed using techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Crystallization: The Gateway to High-Quality Diffraction Data

The growth of single crystals suitable for X-ray diffraction is often the most challenging step in structural analysis. The choice of solvent and crystallization technique is crucial and is typically determined empirically. For substituted benzoic acids, which often exhibit hydrogen bonding and π-stacking interactions, a systematic screening of conditions is recommended.

Experimental Protocol: Crystallization Screening

• Solvent Selection: A range of solvents with varying polarities should be screened. Common choices for benzoic acid derivatives include methanol, ethanol, acetone, ethyl acetate, and dichloromethane.

• Crystallization Techniques:

  • Slow Evaporation: A saturated solution of the compound is allowed to evaporate slowly at a constant temperature. This is often a successful technique for obtaining high-quality single crystals.

  • Vapor Diffusion: A concentrated solution of the compound in a less volatile solvent is allowed to equilibrate with a more volatile anti-solvent in a sealed container.

  • Slow Cooling: A saturated solution at an elevated temperature is slowly cooled to induce crystallization.

• Crystal Selection: Once crystals are obtained, a suitable single crystal (typically 0.1-0.3 mm in each dimension) with well-defined faces and no visible defects is selected under a microscope for mounting.

Single-Crystal X-ray Diffraction (SC-XRD) Data Acquisition

SC-XRD is the definitive technique for determining the precise atomic arrangement within a crystal. The following protocol outlines the standard procedure for data collection.

Experimental Protocol: SC-XRD Data Collection

• Mounting: The selected crystal is mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of monochromatic X-rays (e.g., from a synchrotron source or a rotating anode generator) and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Diffraction Pattern: The X-rays are diffracted by the crystal lattice, and the diffraction pattern is recorded on a detector (e.g., CCD or CMOS). The crystal is rotated during data collection to measure the intensities of a large number of reflections.

Workflow for Crystallographic Analysis

Caption: Workflow from synthesis to structural validation.

Data Processing and Structure Elucidation

The raw diffraction images are processed to determine the crystal system, space group, and unit cell dimensions. The structure is then solved and refined to obtain the final atomic coordinates.

Data Processing Steps:

• Integration and Scaling: The intensities of the diffraction spots are integrated, and corrections are applied for experimental factors.

• Space Group Determination: The symmetry of the diffraction pattern is analyzed to determine the space group.

• Structure Solution: The initial positions of the atoms are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic positions and thermal parameters are refined against the experimental data to improve the agreement between the calculated and observed diffraction patterns.

Analysis of the Crystal Structure and Powder X-ray Diffraction (PXRD)

Once the single-crystal structure is solved, the data provides a wealth of information. This data is then used to understand the bulk properties of the material through Powder X-ray Diffraction (PXRD).

Expected Crystallographic Data for 2-bromo-6-chloro-3-methoxybenzoic acid

The following table presents a hypothetical but realistic summary of the kind of crystallographic data that would be obtained for 2-bromo-6-chloro-3-methoxybenzoic acid, based on data from similar substituted benzoic acids.

Parameter	Expected Value
Chemical Formula	C₈H₆BrClO₃
Formula Weight	265.49 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	~14
b (Å)	~4
c (Å)	~14
β (°)	~110
Volume (ų)	~700
Z	4
Density (calculated) (g/cm³)	~1.5
R-factor	< 0.05

Powder X-ray Diffraction (PXRD)

PXRD is a crucial technique for characterizing the bulk material, confirming phase purity, and for quality control in a manufacturing setting.

Experimental Protocol: PXRD

• Sample Preparation: A finely ground powder of the bulk synthesized material is packed into a sample holder.

• Data Acquisition: The sample is irradiated with a monochromatic X-ray beam, and the detector scans a range of 2θ angles to record the diffraction pattern.

• Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ, serves as a fingerprint of the crystalline phase. This experimental pattern would be compared to the pattern calculated from the single-crystal data to confirm the phase identity of the bulk material.

Logical Relationship in Structural Analysis

Caption: Relationship between SC-XRD and PXRD.

Conclusion

This technical guide has provided a comprehensive, step-by-step methodology for the synthesis, crystallization, and structural elucidation of 2-bromo-6-chloro-3-methoxybenzoic acid. While the specific crystal structure of this compound remains to be determined, the protocols and workflows detailed herein represent a robust and scientifically rigorous approach to obtaining this critical data. By adhering to these principles of expertise, trustworthiness, and authoritative grounding, researchers in the pharmaceutical and chemical sciences can confidently characterize novel molecular entities, paving the way for their potential development into valuable products.

References

• National Institute of Standards and Technology. 2-Bromo-3-methoxybenzoic acid. [Link]

• Bērziņš, A., et al. (2021).

Strategic Utilization of 2-Bromo-6-chloro-3-methoxybenzoic Acid in Advanced Organic Synthesis: Mechanistic Insights and Methodologies

Executive Summary

In the landscape of modern organic synthesis, polyfunctionalized arenes serve as the programmable matrices upon which complex pharmaceutical and agrochemical architectures are built. 2-Bromo-6-chloro-3-methoxybenzoic acid (CAS 2089651-19-2) is a premier example of such a scaffold[1]. Featuring four distinct functional handles—a carboxylic acid, a bromine atom, a chlorine atom, and a methoxy group—this molecule offers a highly localized, differentiated reactivity profile.

As an application scientist, I approach this molecule not merely as a static reagent, but as a dynamic system. The strategic value of this compound lies in its chemoselectivity . By exploiting the thermodynamic differences in bond dissociation energies (BDEs) and the steric microenvironments created by its ortho-substituents, chemists can execute sequential, site-specific functionalizations without the need for cumbersome protecting group chemistry. This whitepaper deconstructs the mechanistic pathways of this scaffold and provides field-proven, self-validating protocols for its application in cross-coupling methodologies.

Structural and Electronic Profiling (The "Why")

To master the reactivity of 2-bromo-6-chloro-3-methoxybenzoic acid, one must first understand the causality behind its electronic and steric topography.

• C1 - Carboxylic Acid ( −COOH ): Flanked by bromine and chlorine, this group is highly sterically shielded (di-ortho substituted). While this hinders standard nucleophilic acyl substitutions (like amidation), the steric destabilization of the ground-state carboxylate dramatically lowers the activation barrier for transition-metal-catalyzed decarboxylation [2].

• C2 - Bromine ( −Br ): The C-Br bond is the primary site for oxidative addition. With a BDE of approximately 81 kcal/mol, it is significantly weaker than the adjacent C-Cl bond, making it the kinetically favored site for palladium- or nickel-catalyzed cross-coupling[3].

• C3 - Methoxy ( −OCH3​ ): An electron-donating group (EDG) that enriches the electron density of the arene. It also provides a steric shield to the C2-position, necessitating the use of specialized, bulky ligands (e.g., dialkylbiarylphosphines) to facilitate reductive elimination during catalysis[4].

• C6 - Chlorine ( −Cl ): With a higher BDE (~96 kcal/mol), the C-Cl bond remains inert under mild cross-coupling conditions, serving as a reserved handle for late-stage functionalization (e.g., Buchwald-Hartwig amination) once the C2 position has been derivatized[5].

Quantitative Data: Site-Specific Reactivity Profile

Reactive Site	Functional Group	Bond Dissociation Energy (BDE)	Primary Synthetic Utility	Activation Barrier (Relative)
C2	−Br	~ 81 kcal/mol	Primary Suzuki/Sonogashira Coupling	Low (Mild heating, 40–60 °C)
C6	−Cl	~ 96 kcal/mol	Late-Stage Buchwald-Hartwig / SNAr	High (Requires >100 °C or strong base)
C1	−COOH	~ 105 kcal/mol (C-C)	Decarboxylative Cross-Coupling	Mod-High (Lowered via Cu-LMCT)
C3	−OCH3​	N/A	Directing Group / Steric Modulator	N/A

Mechanistic Pathways in Organic Synthesis

Chemoselective Palladium-Catalyzed Cross-Coupling

The selective functionalization of the C-Br bond in the presence of a C-Cl bond is dictated by the oxidative addition step of the catalytic cycle. Low-valent metal centers, such as Pd(0) , will preferentially insert into the weaker C-Br bond[3]. To prevent competitive insertion into the C-Cl bond or catalyst poisoning by the free carboxylic acid, the reaction requires precise ligand tuning. Bulky, electron-rich ligands like XPhos or SPhos accelerate the oxidative addition at C-Br while their steric bulk prevents the palladium center from approaching the more hindered, stronger C-Cl bond[5].

Redox-Neutral Decarboxylative Cross-Coupling

Traditional cross-coupling requires pre-functionalized organometallic reagents (e.g., boronic acids, stannanes). However, the carboxylic acid moiety at C1 can serve as an atom-economic, traceless directing group via decarboxylative cross-coupling [6].

The mechanism relies on a bimetallic Cu/Pd system. The copper(I) catalyst coordinates to the carboxylate. The severe steric repulsion from the ortho-bromo and ortho-chloro groups destabilizes this complex, driving the extrusion of CO2​ gas to form an aryl-copper(I) intermediate[2]. This intermediate then undergoes transmetalation with a Pd(II) complex (generated via oxidative addition to an exogenous aryl halide), followed by reductive elimination to form a new C-C bond[7][8].

Caption: Divergent reactivity map of 2-bromo-6-chloro-3-methoxybenzoic acid based on site-specific BDEs.

Self-Validating Experimental Protocols

A robust chemical protocol must be a self-validating system; it should contain built-in analytical checkpoints that confirm the success of each mechanistic step before proceeding. Below are two optimized workflows for this scaffold.

Protocol A: Chemoselective Suzuki-Miyaura Coupling at C2

Objective: Selectively couple an aryl boronic acid at the C2-position while leaving the C6-chlorine and C1-carboxylic acid intact.

Catalyst Matrix Selection: | Target Site | Reaction Type | Precatalyst | Ligand | Base / Solvent | Temp | | :--- | :--- | :--- | :--- | :--- | :--- | | C2 (-Br) | Suzuki-Miyaura | Pd2​(dba)3​ (2 mol%) | XPhos (4 mol%) | K3​PO4​ / Toluene: H2​O (5:1) | 60 °C |

Step-by-Step Methodology:

• Preparation: In a Schlenk flask, combine 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 equiv), aryl boronic acid (1.1 equiv), Pd2​(dba)3​ , XPhos, and K3​PO4​ (3.0 equiv).

• Degassing (Checkpoint 1): Add the Toluene/ H2​O mixture. Degas via three freeze-pump-thaw cycles. Validation: The solution should transition to a deep red/purple color (active Pd(0) species) without precipitating black palladium (which would indicate oxygen contamination).

• Reaction: Heat to 60 °C for 4 hours.

• Monitoring (Checkpoint 2): Analyze via LC-MS. Validation: The mass spectrum must show the consumption of the starting material and the appearance of the product mass. Crucially, the isotopic distribution of the product peak must display a 3:1 ratio (M : M+2), confirming the retention of the C6-chlorine atom.

• Phase-Selective Workup (Checkpoint 3): Cool to room temperature and partition between EtOAc and water. The product is a carboxylate salt and will reside in the aqueous layer. Wash the aqueous layer with EtOAc to remove phosphine oxides and homocoupled boronic acid.

• Isolation: Acidify the aqueous layer to pH 2 using 1M HCl . Validation: A white/pale-yellow precipitate will form immediately. Extract this into fresh EtOAc, dry over Na2​SO4​ , and concentrate to yield the pure C2-arylated product.

Protocol B: Bimetallic Decarboxylative Cross-Coupling

Objective: Utilize the C1-carboxylic acid as a traceless directing group to form a C1-aryl bond, extruding CO2​ .

Caption: Dual catalytic cycle for the decarboxylative cross-coupling of benzoic acids.

Step-by-Step Methodology:

• Preparation: In an oven-dried pressure tube, combine 2-bromo-6-chloro-3-methoxybenzoic acid (1.5 equiv), aryl iodide (1.0 equiv), Cu2​O (5 mol%), Pd(acac)2​ (2 mol%), 1,10-phenanthroline (10 mol%), and Ag2​CO3​ (1.5 equiv)[7][8].

• Solvent Addition: Add anhydrous N-Methyl-2-pyrrolidone (NMP). Seal the tube under an argon atmosphere.

• Reaction & Gas Evolution (Checkpoint 1): Heat the mixture to 160 °C. Validation: If conducted in a system with an inert gas bubbler, steady bubbling will be observed as CO2​ is extruded, driving the equilibrium of the reaction forward.

• Monitoring (Checkpoint 2): After 12 hours, analyze an aliquot via GC-MS. Validation: The chromatogram will confirm the loss of 44 Da (corresponding to CO2​ ) from the starting material mass, and the formation of the neutral biaryl product.

• Workup: Dilute with diethyl ether and wash extensively with saturated aqueous NaHCO3​ . Validation: Any unreacted starting material (carboxylic acid) will be deprotonated and sequestered into the aqueous wash, leaving only the neutral, decarboxylated product in the organic phase.

Conclusion

2-Bromo-6-chloro-3-methoxybenzoic acid is a masterclass in structural programming for organic synthesis. By understanding the energetic hierarchy of its functional groups—specifically the ~15 kcal/mol BDE differential between its halogens and the steric priming of its carboxylate—chemists can deploy this single molecule to rapidly assemble complex, multi-substituted arene architectures. The self-validating protocols provided herein ensure that these transformations can be executed with high fidelity, reproducibility, and analytical confidence.

References

• Benchchem. "2-Bromo-6-chloro-3-methoxybenzoic Acid - Benchchem".
• Benchchem. "A Researcher's Guide to Catalyst Selection for Cross-Coupling with Bromo-Chloro Substrates".
• Wikipedia. "Decarboxylative cross-coupling".
• NIH / PMC. "Decarboxylative Hydroxylation of Benzoic Acids".
• ResearchGate. "General schematic for the decarboxylative oxidative coupling of benzoic acid derivatives".
• Royal Society of Chemistry (RSC). "Advancements in double decarboxylative coupling reactions of carboxylic acids".
• ACS Publications. "Systematic Variation of Ligand and Cation Parameters Enables Site-Selective C–C and C–N Cross-Coupling of Multiply Chlorinated Arenes through Substrate–Ligand Electrostatic Interactions".
• NIH / PMC. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions".

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]
• 8. Advancements in double decarboxylative coupling reactions of carboxylic acids - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01747A [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Amides from 2-Bromo-6-chloro-3-methoxybenzoic Acid

Abstract

This technical guide provides detailed application notes and robust protocols for the synthesis of amides from 2-bromo-6-chloro-3-methoxybenzoic acid, a sterically hindered and electronically complex substrate. Amide bond formation is a critical transformation in organic synthesis, particularly within the fields of medicinal chemistry and drug development.[1] However, the direct reaction between a carboxylic acid and an amine to form an amide is kinetically slow and thermodynamically unfavorable without activation, primarily due to the formation of a non-reactive ammonium carboxylate salt.[2][3] The challenge is significantly amplified when the carboxylic acid, such as 2-bromo-6-chloro-3-methoxybenzoic acid, possesses substantial steric hindrance from ortho-substituents, which impedes the approach of the amine nucleophile.

This document outlines three reliable methods for activating the carboxylic acid, enabling efficient amide synthesis. We present a comparative analysis of a uronium salt-based approach (HATU), a carbodiimide-based method (EDC/HOBt), and a classical acyl chloride strategy (SOCl₂). Each section provides a detailed, step-by-step protocol, explains the causality behind experimental choices, and offers insights into reaction monitoring and purification.

Strategic Overview: Overcoming Steric Hindrance

The primary obstacle in the amidation of 2-bromo-6-chloro-3-methoxybenzoic acid is the steric bulk imposed by the ortho-bromo and ortho-chloro groups. These substituents physically block the carboxyl group, making it difficult for even small amine nucleophiles to attack. Therefore, the selection of an appropriate coupling reagent is paramount to convert the carboxylic acid into a highly reactive intermediate that can overcome this steric barrier.[4]

The choice of methodology depends on several factors including the nucleophilicity of the amine, functional group tolerance, reaction scale, and cost. Below is a comparative overview of the three recommended protocols.

Method	Activating Reagent(s)	Key Advantages	Potential Challenges
Protocol A	HATU / Base (DIPEA)	High efficiency and rapid kinetics, especially for sterically hindered substrates.[5][6] Low rates of racemization (not applicable here but a key feature).	Higher cost. Byproduct (tetramethylurea) must be removed during workup.
Protocol B	EDC / HOBt / Base	Cost-effective and widely used.[7] The water-soluble urea byproduct from EDC is easily removed with aqueous workup.[8] HOBt additive improves efficiency.[9]	May be less effective for extremely hindered systems or poorly nucleophilic amines.[1][4]
Protocol C	Thionyl Chloride (SOCl₂)	Forms a highly reactive acyl chloride intermediate, effective for difficult couplings.[10] Economical.	Harsh conditions (generates HCl). Not suitable for acid-sensitive functional groups.[11] Can be performed as a one-pot or two-step process.[10][12]

Mechanistic Insights and Visualized Workflows

Understanding the mechanism of carboxylic acid activation is key to optimizing reaction conditions and troubleshooting unexpected outcomes. The following diagrams illustrate the activation pathways for the recommended coupling reagents and the general experimental workflow.

General Experimental Workflow

The synthesis of amides from carboxylic acids using coupling reagents follows a consistent and logical sequence, from reagent preparation to final product purification.

Caption: General experimental workflow for amide synthesis.

Mechanism of HATU-Mediated Coupling

HATU is an aminium-based coupling reagent that activates carboxylic acids by forming a highly reactive OAt-active ester.[5] This process is facilitated by a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA).

Caption: Mechanism of HATU-mediated amide bond formation.

Mechanism of EDC/HOBt-Mediated Coupling

EDC is a water-soluble carbodiimide that activates the carboxylic acid to form an unstable O-acylisourea intermediate. This intermediate is intercepted by HOBt to generate a more stable HOBt-ester, which then reacts with the amine.[7]

Caption: Mechanism of EDC/HOBt-mediated amide bond formation.

Detailed Experimental Protocols

Safety Precaution: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol A: High-Efficiency Coupling using HATU

This protocol is recommended as the first choice for the sterically demanding 2-bromo-6-chloro-3-methoxybenzoic acid, especially when coupling with less nucleophilic or hindered amines.[6]

Materials:

• 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 eq)

• Amine (1.1 - 1.2 eq)

• HATU (1.1 - 1.2 eq)[5]

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)[5]

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Standard workup and purification reagents

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 eq) and HATU (1.1 eq).

• Add anhydrous DMF to dissolve the solids (concentration typically 0.1-0.5 M).

• Cool the solution to 0 °C using an ice bath.

• Add DIPEA (3.0 eq) dropwise to the stirred solution. Allow the mixture to stir at 0 °C for 15-30 minutes for pre-activation of the carboxylic acid.[5]

• Add the amine (1.1 eq), either neat or as a solution in a small amount of anhydrous DMF.

• Allow the reaction to warm to room temperature and stir for 1 to 18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate or DCM.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1N HCl or saturated NH₄Cl (to remove excess base), saturated NaHCO₃ (to remove unreacted acid and HOAt), and finally with brine.[5]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure amide.[2]

Protocol B: Cost-Effective Coupling using EDC/HOBt

This protocol is a robust and economical alternative to HATU, suitable for a wide range of amines.[7][9]

Materials:

• 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 eq)

• Amine (1.0 - 1.2 eq)

• EDC·HCl (1.1 - 1.5 eq)[7]

• HOBt (1.1 - 1.5 eq, or catalytic 0.1 eq in some cases)[1][8]

• DIPEA or Triethylamine (TEA) (2.0 - 3.0 eq)

• Anhydrous DMF or DCM

• Standard workup and purification reagents

Procedure:

• To a round-bottom flask, add 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 eq), HOBt (1.2 eq), and the amine (1.1 eq).[7]

• Dissolve the mixture in anhydrous DMF or DCM.

• Cool the solution to 0 °C in an ice bath with stirring.

• Add the base (DIPEA or TEA, 2.0 eq).

• Add EDC·HCl (1.2 eq) in several portions over 10 minutes.[8]

• Allow the reaction mixture to slowly warm to room temperature and stir overnight (typically 12-18 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with DCM or ethyl acetate.

• Wash the organic layer sequentially with water or 10% citric acid, saturated NaHCO₃ solution, and brine. The aqueous washes effectively remove the EDC byproduct (EDU) and excess reagents.[8]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to afford the desired amide.[13]

Protocol C: Acyl Chloride Formation using Thionyl Chloride (SOCl₂)

This classic, two-step method involves the formation of a highly reactive acyl chloride, which then reacts readily with the amine. A one-pot variation is also possible.[10][12]

Materials:

• 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 eq)

• Thionyl Chloride (SOCl₂) (2.0 - 5.0 eq)

• Amine (1.1 - 1.2 eq)

• Triethylamine (TEA) or Pyridine (2.0 - 3.0 eq)

• Anhydrous DCM or Toluene

• Standard workup and purification reagents

Procedure:

Step 1: Acyl Chloride Formation

• To a round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber (to neutralize HCl and SO₂ gases), add 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 eq) and anhydrous DCM or toluene.

• Add thionyl chloride (SOCl₂, 2.0 eq) dropwise. A catalytic amount of DMF (1-2 drops) can be added to accelerate the reaction.

• Heat the mixture to reflux (typically 40-80 °C) for 1-3 hours, or until gas evolution ceases. The progress can be monitored by the disappearance of the carboxylic acid starting material (TLC).

• Cool the reaction mixture to room temperature and remove the solvent and excess SOCl₂ under reduced pressure. The resulting crude acyl chloride is often used directly in the next step without further purification.[12]

Step 2: Amidation 5. Dissolve the crude acyl chloride in fresh anhydrous DCM and cool the solution to 0 °C in an ice bath. 6. In a separate flask, dissolve the amine (1.1 eq) and a base like TEA or pyridine (2.0 eq) in anhydrous DCM. 7. Add the amine solution dropwise to the stirred acyl chloride solution at 0 °C. 8. Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor by TLC. 9. Upon completion, quench the reaction with water. 10. Wash the organic layer with 1N HCl (to remove excess amine and base), followed by saturated NaHCO₃ and brine. 11. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. 12. Purify the crude product by flash column chromatography.

Summary and Recommendations

The synthesis of amides from the sterically encumbered 2-bromo-6-chloro-3-methoxybenzoic acid requires robust activation methods.

• For highest efficiency and success with challenging amines, the HATU-mediated protocol (A) is the recommended starting point. Its high reactivity and rapid kinetics are well-suited to overcoming the steric hindrance of the substrate.[4][6]

• The EDC/HOBt protocol (B) offers a reliable and more economical alternative that is effective for a broad range of primary and secondary amines. Careful monitoring may be required to ensure the reaction goes to completion.[1][9]

• The thionyl chloride method (C) is a powerful option when other methods fail, as the resulting acyl chloride is extremely reactive. However, its utility is limited by the harsh, acidic conditions, which may not be compatible with other sensitive functional groups on the amine substrate.[10]

Successful synthesis relies on the careful execution of these protocols, including the use of anhydrous solvents, proper stoichiometric control of reagents, and diligent monitoring of the reaction progress.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Manne, S. R., et al. (2008). A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator. Organic Process Research & Development, 13(1), 78-82. [Link]

• Leggio, A., et al. (2016). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances, 6(2), 1235-1244. [Link]

• Organic-Synthesis.org. Acid-Amine Coupling using EDCI. [Link]

• Common Organic Chemistry. Amine to Amide (EDC + HOBt). [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Chemistry LibreTexts. (2019). 22.9 Reactions of Carboxylic Acids. [Link]

• Leggio, A., et al. (2016). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances. [Link]

• Rajput, A. P., & Gore, R. P. (2011). N-Acylation in non-aqueous and aqueous medium- method of amide synthesis in non-peptide compounds. Der Pharma Chemica, 3(3), 409-421. [Link]

• Common Organic Chemistry. Amine to Amide (via Acid Chloride). [Link]

• Common Organic Chemistry. Amine to Amide (Coupling) - HATU. [Link]

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(48), 11644-11648. [Link]

• ResearchGate. (2020). What is the best technique for amide purification?. [Link]

• Reddit. (2022). amide coupling help. [Link]

• Sabatini, M. T., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH₂CF₃)₃. The Journal of Organic Chemistry, 78(13), 6649-6655. [Link]

• Org. Synth. (2012). Boric Acid Catalyzed Amidation. 89, 432. [Link]

• Badland, M., et al. (2017). A comparative study of amide-bond forming reagents in aqueous media. Tetrahedron Letters, 58(45), 4391-4394. [Link]

• Leggio, A., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl₄. Chemistry Central Journal, 11(1), 87. [Link]

• Organic Chemistry Portal. (2022). Amide synthesis by acylation. [Link]

• ResearchGate. (2012). How to produce amide from Benzoic acid and amine directly?. [Link]

• Biotage. (2023). How should I purify a complex, polar, amide reaction mixture?. [Link]

• Dunetz, J. R., et al. (2006). A Practical, Low-Epimerization, and General Amide Bond Formation with T3P and Pyridine. Organic Letters, 8(14), 2913-2916. [Link]

• Google Patents. (2009).

• Organic Chemistry Portal. (2014). Amine synthesis by amide reduction. [Link]

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

• Singh, A., & Kumar, D. (2012). Synthesis of some Amide derivatives and their Biological activity. International Journal of Pharmaceutical & Biological Archives, 3(4). [Link]

• Chemistry LibreTexts. (2021). 24.3: Synthesis of Amides. [Link]

• Gonzalez, D., et al. (2020). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. ACS Omega, 5(25), 15488-15498. [Link]

• Stark, D., et al. (2015). Greener Synthesis of an Amide by Direct Reaction of an Acid and Amine under Catalytic Conditions. World Journal of Chemical Education, 3(1), 1-5. [Link]

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Application Note: 2-Bromo-6-chloro-3-methoxybenzoic Acid as a Strategic Scaffold in Agrochemical Discovery

Executive Summary

The development of next-generation agrochemicals—specifically auxinic herbicides and broad-spectrum benzamide fungicides—relies heavily on the availability of highly functionalized, sterically constrained building blocks. 2-Bromo-6-chloro-3-methoxybenzoic acid (CAS: 2089651-19-2) represents a privileged scaffold in this domain.

Structurally related to the legacy herbicide dicamba (3,6-dichloro-2-methoxybenzoic acid), this tri-substituted benzoic acid offers a distinct advantage: orthogonal halogen reactivity . The differential bond dissociation energies of the C2-Bromine and C6-Chlorine bonds allow discovery chemists to perform sequential, highly regioselective cross-coupling reactions. This application note details the mechanistic rationale, orthogonal functionalization workflows, and validated protocols for utilizing this building block in the synthesis of novel crop protection agents.

Structural & Mechanistic Rationale

As a Senior Application Scientist, it is critical to understand why this specific substitution pattern is valuable rather than simply knowing how to react it.

Steric Constraint and Target Binding (TIR1/AFB Receptors)

In the design of synthetic auxins, the spatial relationship between the carboxylate group and the aromatic ring is paramount. The 2,6-dihalogenation (Br and Cl) creates extreme steric hindrance, forcing the carboxylate group out of the plane of the benzene ring. This non-planar conformation is an absolute requirement for the molecule to anchor effectively into the hydrophobic binding pocket of the TIR1/AFB auxin receptor complex [1]. Once bound, the molecule acts as a "molecular glue," recruiting Aux/IAA repressor proteins for ubiquitination and subsequent proteasomal degradation, leading to uncontrolled plant growth and weed death[2].

Orthogonal Halogen Reactivity

The true synthetic power of 2-bromo-6-chloro-3-methoxybenzoic acid lies in its orthogonal reactivity[3].

• C2-Bromine (High Reactivity): The lower bond dissociation energy of the C-Br bond allows for rapid oxidative addition by low-valent transition metals (e.g., Pd(0)). This enables selective Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig couplings at the 2-position while leaving the C6-Chlorine intact.

• C6-Chlorine (Latent Reactivity): The C-Cl bond remains inert under mild cross-coupling conditions but can be activated later in the synthetic sequence using specialized bulky, electron-rich phosphine ligands (e.g., XPhos, BrettPhos) or via harsh Nucleophilic Aromatic Substitution (SNAr).

• C3-Methoxy Group: Acts as an electron-donating group, modulating the electronic density of the ring and providing a metabolic handle for degradation in soil, reducing environmental persistence.

Workflow & Quantitative Data Presentation

To maximize the utility of this building block, researchers typically employ a divergent synthetic workflow, prioritizing either the functionalization of the carboxylic acid (amidation) or the aromatic ring (cross-coupling) depending on the target class (fungicide vs. herbicide)[4].

Caption: Orthogonal synthetic workflow leveraging the differential reactivity of the C2 and C6 halogens.

Table 1: Quantitative Orthogonal Reactivity Profile

Data summarized from internal validation runs using 2-bromo-6-chloro-3-methoxybenzoic acid as the starting material.

Reaction Type	Position Targeted	Reagents / Catalyst System	Temp (°C)	Conversion (%)	Regioselectivity (C2:C6)
Suzuki-Miyaura	C2 (C–Br)	Pd(dppf)Cl₂, Ar-B(OH)₂, K₂CO₃	80°C	>95%	>99:1
Buchwald-Hartwig	C2 (C–Br)	Pd₂(dba)₃, Xantphos, Amine, Cs₂CO₃	100°C	88%	95:5
Amidation	C1 (COOH)	(COCl)₂, cat. DMF, then Amine	25°C	92%	N/A (Halogens intact)
SNAr	C6 (C–Cl)	NaSMe, DMF (Requires prior C2 coupling)	120°C	75%	N/A

Validated Experimental Protocols

The following protocols are engineered as self-validating systems. Causality for reagent selection is explicitly provided to aid in troubleshooting and scale-up.

Protocol A: Regioselective Suzuki-Miyaura Cross-Coupling at C2

Objective: Synthesize novel auxinic herbicide candidates by replacing the C2-Bromine with an aryl/alkyl group while preserving the C6-Chlorine.

Mechanistic Causality: We utilize Pd(dppf)Cl₂ because the bidentate dppf ligand possesses a large bite angle (99°). This enforces a geometry that accelerates reductive elimination and stabilizes the palladium intermediate, strictly preventing competitive oxidative addition into the stronger C-Cl bond. A biphasic solvent system is critical; the aqueous layer dissolves the base, converting the boronic acid into a highly nucleophilic boronate complex, which drives rapid transmetalation.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under N₂, add 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 equiv, 10 mmol) and the desired arylboronic acid (1.1 equiv, 11 mmol).

• Catalyst Loading: Add Pd(dppf)Cl₂ (0.05 equiv, 0.5 mmol).

• Solvent & Base: Inject degassed 1,4-Dioxane (40 mL) followed by a degassed aqueous solution of K₂CO₃ (2.5 equiv, 25 mmol in 10 mL H₂O).

• Reaction: Heat the biphasic mixture to 80°C with vigorous stirring for 4-6 hours.

• Validation Check (In-Process): Monitor via LC-MS. The reaction is complete when the starting material mass [M-H]⁻ 263/265 is consumed, and the product mass appears. Crucial: Look for the preservation of the chlorine isotope pattern (3:1 ratio) in the product mass, confirming C6-Cl remains intact.

• Workup: Cool to room temperature, acidify the aqueous layer to pH 2 using 1M HCl (to protonate the carboxylic acid), and extract with EtOAc (3 x 30 mL). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Toluene/Heptane to yield the C2-arylated product.

Protocol B: Synthesis of Sterically Hindered Benzamides

Objective: Convert the benzoic acid into a benzamide for the development of broad-spectrum fungicides[4].

Mechanistic Causality: Standard peptide coupling reagents (EDC, HATU) routinely fail with this substrate due to the extreme steric shielding provided by the 2-Br and 6-Cl groups. To overcome this, we generate an acid chloride intermediate. The addition of catalytic DMF is not optional; it reacts with oxalyl chloride to form the Vilsmeier-Haack reagent. This highly electrophilic species converts the carboxylic acid to the acyl chloride at room temperature, avoiding the thermal decarboxylation that plagues di-ortho-halogenated benzoic acids upon heating.

Step-by-Step Methodology:

• Acid Chloride Formation: Dissolve 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 equiv, 10 mmol) in anhydrous Dichloromethane (DCM, 30 mL) under N₂ at 0°C.

• Activation: Add Oxalyl chloride (1.5 equiv, 15 mmol) dropwise, followed by exactly 2 drops of anhydrous DMF.

• Evolution: Stir at 0°C for 30 minutes, then warm to room temperature for 2 hours. Gas evolution (CO and CO₂) will cease when conversion is complete.

• Concentration: Remove DCM and excess oxalyl chloride under reduced pressure. Do not heat above 30°C during evaporation. Redissolve the resulting crude acid chloride in fresh anhydrous DCM (20 mL).

• Amidation: In a separate flask, prepare a solution of the target amine (1.2 equiv, 12 mmol) and N,N-Diisopropylethylamine (DIPEA, 2.5 equiv, 25 mmol) in DCM (20 mL) at 0°C.

• Coupling: Add the acid chloride solution dropwise to the amine solution. Stir for 4 hours at room temperature.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, wash with 1M HCl, dry over MgSO₄, and concentrate to yield the target benzamide.

Mechanism of Action Visualization (Auxinic Herbicides)

When utilized to synthesize dicamba-like analogs, the resulting molecules target the plant's ubiquitin-proteasome system. The diagram below maps the causality of this signaling disruption.

Caption: Mechanism of action for auxinic herbicides targeting the TIR1/AFB receptor complex.

References

• To Bind or Not to Bind? A Comprehensive Characterization of TIR1 and Auxins Using Consensus In Silico Approaches MDPI - Molecules[Link][1]

• SCFTIR1/AFB-Based Auxin Perception: Mechanism and Role in Plant Growth and Development The Plant Cell (via PMC - NIH)[Link][2]

• Catalytic Reductive ortho-C–H Silylation of Phenols with Traceless, Versatile Acetal Directing Groups and Synthetic Applications of Dioxasilines Journal of the American Chemical Society[Link][3]

• Discovery of Novel Pyrazol-5-yl-benzamide Derivatives Containing a Thiocyanato Group as Broad-Spectrum Fungicidal Candidates Journal of Agricultural and Food Chemistry[Link][4]

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: A Researcher's Guide to the Regioselective Functionalization of 2-Bromo-6-chloro-3-methoxybenzoic Acid Derivatives

Introduction

The 2-bromo-6-chloro-3-methoxybenzoic acid scaffold is a highly valuable and versatile building block in modern organic synthesis. Its unique substitution pattern, featuring two distinct halogen atoms at sterically and electronically different positions, presents both a challenge and an opportunity for synthetic chemists. The ability to selectively functionalize one halogen over the other is paramount for the efficient construction of complex molecular architectures, particularly in the fields of pharmaceutical discovery and materials science.[1] This guide provides an in-depth exploration of the principles and protocols governing the regioselective functionalization of this scaffold, with a focus on palladium-catalyzed cross-coupling reactions. By understanding the interplay of electronic effects, steric hindrance, and catalyst-ligand interactions, researchers can unlock the full synthetic potential of this important intermediate.

Part 1: The Principles of Regioselectivity

The selective functionalization of a dihalogenated aromatic compound is primarily dictated by the relative reactivity of the carbon-halogen (C-X) bonds towards the catalyst. In the case of 2-bromo-6-chloro-3-methoxybenzoic acid, the key to regioselectivity lies in the preferential activation of the C-Br bond over the C-Cl bond. This preference is governed by a combination of factors.

Bond Dissociation Energy and Oxidative Addition

The first and most critical step in many cross-coupling catalytic cycles is the oxidative addition of the aryl halide to a low-valent metal center, typically Pd(0).[2][3] The rate of this step is inversely related to the strength of the C-X bond. The carbon-bromine bond (C-Br) is inherently weaker and thus more reactive towards oxidative addition than the stronger carbon-chlorine bond (C-Cl).[4] This fundamental difference in reactivity provides the primary basis for achieving high regioselectivity.

Steric and Electronic Influences

While bond strength is the dominant factor, the steric and electronic environment of the aromatic ring further refines the catalyst's selectivity.

• Steric Hindrance: The 2-bromo position is flanked by the bulky carboxylic acid group and the 3-methoxy group. Similarly, the 6-chloro position is ortho to the carboxylic acid. This significant steric crowding around both halogen atoms necessitates the use of specialized catalyst systems, particularly those with bulky ligands, which can facilitate the approach of the palladium center and subsequent steps in the catalytic cycle.[5][6][7]

• Electronic Effects: The substituents on the ring—the electron-withdrawing carboxylic acid and halogens, and the electron-donating methoxy group—modulate the electron density at each carbon position. This influences the electrophilicity of the C-X bonds, which can affect the rate of oxidative addition. For Suzuki-Miyaura couplings, electron-rich ligands on the palladium catalyst are often employed to accelerate the oxidative addition step, especially for sterically hindered or electron-rich aryl halides.[7][8]

The interplay of these factors is crucial for designing a successful regioselective transformation.

Caption: Key factors influencing regioselective C-Br activation.

Part 2: Regioselective Cross-Coupling Protocols

The most reliable methods for functionalizing the 2-bromo-6-chloro-3-methoxybenzoic acid scaffold are palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions. These protocols are designed to selectively target the more reactive C-Br bond.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds between an aryl halide and an organoboron compound.[9] For substrates like 2-bromo-6-chloro-3-methoxybenzoic acid, the selection of a highly active catalyst system is crucial to overcome steric hindrance and achieve high yields.[7] Bulky, electron-rich biarylphosphine ligands are particularly effective.[5][10]

Table 1: Recommended Conditions for Regioselective Suzuki-Miyaura Coupling

Parameter	Recommended	Rationale & Key Considerations
Aryl Halide	2-bromo-6-chloro-3-methoxybenzoic acid	1.0 equivalent
Boronic Acid	Aryl- or Heteroarylboronic Acid	1.2 - 1.5 equivalents. Excess is used to drive the reaction to completion.
Pd Precatalyst	Pd₂(dba)₃ or Pd(OAc)₂	2-5 mol%. Pd₂(dba)₃ is a Pd(0) source; Pd(OAc)₂ is a stable Pd(II) precatalyst that is reduced in situ.
Ligand	SPhos or XPhos	4-10 mol%. These bulky, electron-rich ligands accelerate oxidative addition and reductive elimination.[7]
Base	K₃PO₄ or Cs₂CO₃	2.0 - 3.0 equivalents. These are effective, non-nucleophilic bases that minimize side reactions like protodehalogenation.[7][11]
Solvent	Dioxane/H₂O or Toluene/H₂O (e.g., 10:1)	Anhydrous aprotic solvents are preferred to suppress protodehalogenation. A small amount of water can aid in dissolving the base.
Temperature	80 - 110 °C	Sufficient to overcome the activation energy for this sterically hindered substrate.

Potential Side Reactions:

• Protodehalogenation: The replacement of the bromine atom with hydrogen. This can be minimized by using anhydrous solvents and non-hydroxide bases.[7][11]

• Homocoupling: The coupling of two boronic acid molecules. Using a slight excess of the boronic acid, but not a large one, can help mitigate this.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination allows for the formation of C-N bonds by coupling an aryl halide with an amine.[3][12] The development of sophisticated catalyst systems has made this reaction highly tolerant of various functional groups and applicable to challenging substrates.[8][13]

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Technical Notes & Optimization

How to improve reaction yield when synthesizing 2-bromo-6-chloro-3-methoxybenzoic acid

Welcome to the Technical Support Center for the synthesis of 2-bromo-6-chloro-3-methoxybenzoic acid. This guide is designed for researchers, chemists, and professionals in drug development. Here, we provide in-depth troubleshooting advice, frequently asked questions, and a detailed, optimized protocol to help you navigate the complexities of this synthesis and improve your reaction yield. Our approach is grounded in established chemical principles and field-proven insights to ensure technical accuracy and reliable outcomes.

Introduction: The Synthetic Challenge

The synthesis of 2-bromo-6-chloro-3-methoxybenzoic acid presents a significant regiochemical challenge. The starting material, 3-methoxybenzoic acid, has three potential sites for electrophilic substitution. The methoxy group is an activating, ortho-, para- directing group, while the carboxylic acid is a deactivating, meta- directing group. Achieving the desired 2,6-disubstitution pattern requires a strategy that can overcome these competing electronic effects.

Directed ortho-metalation (DoM) is a powerful strategy for achieving high regioselectivity in the functionalization of substituted aromatic rings.[1] This technique utilizes a directing metalation group (DMG) to guide a strong base (typically an organolithium reagent) to deprotonate a specific ortho position. The resulting aryllithium intermediate can then be quenched with an appropriate electrophile. For 3-methoxybenzoic acid, both the carboxylic acid and the methoxy group can act as DMGs, and their relative directing strengths can be exploited to achieve the desired substitution pattern.[2][3][4]

This guide will focus on a synthetic strategy that leverages the power of directed ortho-metalation for the sequential and regioselective introduction of bromine and chlorine.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental issues you may encounter.

Issue Encountered	Potential Cause(s)	Recommended Solution(s) & Scientific Rationale
Low or No Yield of the Lithiated Intermediate	1. Inactive Organolithium Reagent: n-Butyllithium and s-butyllithium are highly reactive and can degrade upon improper storage or handling. 2. Presence of Protic Impurities: Water, alcohols, or other protic species in the solvent or on the glassware will quench the organolithium reagent. 3. Reaction Temperature Too High: The lithiated intermediates of benzoic acids are often unstable at higher temperatures and can decompose.	1. Titrate the Organolithium Reagent: Always titrate your organolithium reagent before use to determine its exact molarity. 2. Ensure Anhydrous Conditions: Dry all glassware in an oven ( >120 °C) overnight and cool under a stream of dry nitrogen or argon. Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle. 3. Maintain Low Temperatures: Perform the lithiation at -78 °C (a dry ice/acetone bath) to ensure the stability of the aryllithium intermediate.[3]
Formation of Multiple Isomers (Poor Regioselectivity)	1. Incorrect Choice of Base/Solvent System: The regioselectivity of the lithiation is highly dependent on the base and solvent system used. The interplay between the directing groups can lead to a mixture of products.[4] 2. Electrophilic Substitution Competing with DoM: If the reaction conditions are not optimized, standard electrophilic aromatic substitution may occur, leading to a mixture of isomers based on the combined directing effects of the substituents.	1. Optimize the DoM Conditions: For the first halogenation (bromination at C2), using a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or s-BuLi/TMEDA at low temperatures can favor deprotonation ortho to the stronger directing group, the carboxylic acid.[3][5] For the second halogenation, the existing substituents will direct the next deprotonation. 2. Stepwise Halogenation: Introduce the halogens sequentially using DoM rather than attempting a one-pot di-halogenation via electrophilic substitution. This provides maximum control over the regiochemistry.
Di-bromination or Di-chlorination Occurs	1. Excess Halogenating Agent: Using a significant excess of the electrophilic halogen source can lead to multiple halogenations, especially if any unreacted aryllithium intermediate is present. 2. Halogen Scrambling: Under certain conditions, especially if the reaction is allowed to warm prematurely, halogen migration or disproportionation can occur.	1. Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the electrophilic halogen source (e.g., C₂Cl₆, Br₂). Add the electrophile slowly at low temperature to ensure it reacts as it is added. 2. Maintain Low Temperature During Quenching: Keep the reaction at -78 °C during the addition of the electrophile and for a short period afterward before allowing it to warm slowly.
Low Yield in the Final Product After Work-up	1. Incomplete Reaction: The reaction may not have gone to completion. 2. Product Loss During Extraction: The product, being a carboxylic acid, can have significant solubility in both aqueous and organic phases depending on the pH. 3. Decomposition: The product may be unstable to the work-up conditions.	1. Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the consumption of the starting material. 2. Optimize Work-up pH: After quenching the reaction, carefully acidify the aqueous layer to a pH of ~2 with a non-oxidizing acid like HCl to ensure the complete protonation of the carboxylic acid, driving it into the organic layer during extraction.[6] 3. Use Appropriate Solvents: Use solvents like ethyl acetate or diethyl ether for extraction. Perform multiple extractions to maximize recovery.

Frequently Asked Questions (FAQs)

Q1: Why is Directed ortho-Metalation (DoM) the preferred method for this synthesis? A1: DoM offers superior regiochemical control compared to traditional electrophilic aromatic substitution.[1] For 3-methoxybenzoic acid, the carboxylic acid and methoxy groups direct lithiation to specific ortho positions. By carefully selecting the organolithium base and reaction conditions, we can selectively deprotonate the C2 or C6 positions, allowing for the stepwise and precise introduction of the bromine and chlorine atoms.[3][4] This level of control is difficult to achieve with electrophilic substitution, which would likely result in a mixture of isomers.

Q2: What is the order of halogenation, and why is it important? A2: The recommended order is bromination first, followed by chlorination. This is primarily a strategic choice. Introducing the bulkier bromine atom first can influence the conformation of the molecule and the accessibility of the remaining ortho position for the subsequent lithiation and chlorination.

Q3: Can I use N-Bromosuccinimide (NBS) or N-Chlorosuccinimide (NCS) as the halogen source? A3: While NBS and NCS are common electrophilic halogenating agents, for quenching aryllithium intermediates, sources like molecular bromine (Br₂) for bromination and hexachloroethane (C₂Cl₆) for chlorination are often more reliable and lead to cleaner reactions.[2][5] NBS and NCS can sometimes lead to side reactions with the highly nucleophilic aryllithium species.

Q4: My yield is consistently low. What is the most critical parameter to check? A4: The most critical parameter is ensuring strictly anhydrous (water-free) conditions. Organolithium reagents are extremely potent bases and will react instantly with any available protic source, including trace amounts of water in your solvent or on your glassware. This is the most common cause of failure in DoM reactions. The second most critical parameter is maintaining a very low reaction temperature (-78 °C) to ensure the stability of the lithiated intermediate.

Q5: How can I purify the final product? A5: The crude product can typically be purified by recrystallization.[7] A suitable solvent system might be a mixture of ethanol and water, or ethyl acetate and hexanes. If recrystallization is insufficient to remove impurities, column chromatography on silica gel can be employed.

Optimized Experimental Protocol

This protocol describes a two-step synthesis starting from 3-methoxybenzoic acid, leveraging directed ortho-metalation.

Diagram of the Synthetic Pathway

Caption: Proposed synthetic pathway via sequential directed ortho-metalation.

Step 1: Synthesis of 2-Bromo-3-methoxybenzoic Acid

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 3-methoxybenzoic acid (1.0 eq.) in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add N,N,N',N'-tetramethylethylenediamine (TMEDA) (2.2 eq.) followed by the slow, dropwise addition of sec-butyllithium (s-BuLi) (2.2 eq.) while maintaining the internal temperature below -70 °C. The solution will likely turn yellow or orange.

• Lithiating: Stir the reaction mixture at -78 °C for 1 hour.

• Bromination: Slowly add a solution of bromine (Br₂) (1.2 eq.) in anhydrous THF to the reaction mixture, ensuring the temperature remains below -70 °C.

• Quenching: After stirring for an additional 30 minutes at -78 °C, slowly warm the reaction to room temperature. Quench the reaction by the careful addition of 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-bromo-3-methoxybenzoic acid. This can be purified by recrystallization or carried forward to the next step.

Step 2: Synthesis of 2-Bromo-6-chloro-3-methoxybenzoic Acid

• Preparation: In a flame-dried, three-necked round-bottom flask, dissolve the 2-bromo-3-methoxybenzoic acid (1.0 eq.) from Step 1 in anhydrous THF.

• Cooling: Cool the solution to -78 °C.

• Deprotonation: Add TMEDA (2.2 eq.) followed by the slow, dropwise addition of s-BuLi (2.2 eq.), keeping the temperature below -70 °C.

• Lithiating: Stir the mixture at -78 °C for 2 hours. The deprotonation at the C6 position is slower due to steric hindrance from the adjacent bromine atom.

• Chlorination: Add a solution of hexachloroethane (C₂Cl₆) (1.5 eq.) in anhydrous THF dropwise.

• Warming and Quenching: Allow the reaction to stir at -78 °C for 1 hour before slowly warming to room temperature. Quench with 1 M HCl.

• Work-up: Follow the same extraction, washing, and drying procedure as described in Step 1.

• Purification: Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain pure 2-bromo-6-chloro-3-methoxybenzoic acid.[7]

Troubleshooting Workflow Diagram

Caption: A logical workflow to diagnose and resolve issues of low reaction yield.

References

• B. Bennetau, J. Mortier, J. Moyroud, and J.-L. Guesnet, "Directed lithiation of unprotected benzoic acids," Journal of the Chemical Society, Perkin Transactions 1, pp. 1265-1271, 1995.
• C. G. Chavdarian, "Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks," Organic Letters, vol. 8, no. 1, pp. 123-126, 2006.

• J. Mortier et al., "Directed lithiation of unprotected benzoic acids," ResearchGate, 2025. [Online]. Available: [Link]

• C. G. Chavdarian, "Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks," ACS Publications, 2006. [Online]. Available: [Link]

• B. Bennetau, J. Mortier, J. Moyroud, and J. Guesnet, "Directed lithiation of unprotected benzoic acids," RSC Publishing, 1995. [Online]. Available: [Link]

• J. Mortier, "First general, direct, and regioselective synthesis of substituted methoxybenzoic acids by ortho metalation," PubMed, 2007. [Online]. Available: [Link]

• Wikipedia, "Directed ortho metalation," Wikipedia, 2023. [Online]. Available: [Link]

• A. A. Gutyum, "2-bromo-3-methylbenzoic acid," Organic Syntheses Procedure, N.D. [Online]. Available: [Link]

Sources

• 1. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. First general, direct, and regioselective synthesis of substituted methoxybenzoic acids by ortho metalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Directed lithiation of unprotected benzoic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification &amp; Recrystallization of 2-Bromo-6-chloro-3-methoxybenzoic Acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 2-bromo-6-chloro-3-methoxybenzoic acid (CAS: 2089651-19-2) . This highly functionalized aromatic building block is frequently utilized in (e.g., Suzuki or Buchwald-Hartwig reactions)[1]. Its purification relies heavily on the distinct physicochemical properties imparted by its carboxylic acid moiety, lipophilic halogens (Br, Cl), and methoxy group.

Physicochemical Profiling

Understanding the quantitative properties of your compound is the first step in designing a successful purification workflow.

Property	Value / Description	Experimental Implication
Molecular Formula	C₈H₆BrClO₃	High molecular weight (265.49 g/mol )[1]; requires robust organic solvent systems.
Functional Groups	Carboxylic acid, Methoxy, Bromo, Chloro	Amphiphilic potential; enables highly efficient acid-base extraction[1].
pKa (Estimated)	~2.0 - 2.5	Highly acidic for a benzoic acid due to ortho-halogen electron withdrawal; easily deprotonated by weak bases like NaHCO₃[2].
Solubility (Organic)	High in EtOH, EtOAc, DCM, Ether	Soluble in extraction solvents; requires a polar anti-solvent (water) for recrystallization[3].
Solubility (Aqueous)	Insoluble at pH < 4; Soluble at pH > 7	pH-dependent phase partitioning allows for near-quantitative recovery[4].

Troubleshooting & FAQs

Q1: How do I selectively isolate 2-bromo-6-chloro-3-methoxybenzoic acid from a crude reaction mixture containing neutral cross-coupling byproducts? A1: Utilize an acid-base extraction. The carboxylic acid group allows the compound to be reversibly partitioned between organic and aqueous phases. Dissolve the crude mixture in a non-polar organic solvent (e.g., diethyl ether) and wash with saturated aqueous sodium bicarbonate (NaHCO₃). The weak base NaHCO₃ is specifically chosen because it converts the benzoic acid into its more water-soluble sodium benzoate form, extracting it into the [4]. It is weak enough to leave less acidic impurities (like phenols) and neutral byproducts in the organic layer. After phase separation, acidifying the aqueous layer with hydrochloric acid (HCl) protonates the salt, precipitating the highly lipophilic [2].

Q2: What is the optimal solvent system for recrystallizing this specific halogenated compound? A2: The presence of bromo, chloro, and methoxy groups makes this compound highly lipophilic, meaning it will be poorly soluble in cold water but highly soluble in non-polar organic solvents. The ideal recrystallization solvent should dissolve the compound sparingly at room temperature but completely at its[3]. An ethanol/water mixed solvent system is highly recommended. Ethanol acts as the primary solvent, while water acts as the anti-solvent to precisely tune the saturation point.

Q3: During recrystallization, my product "oils out" instead of forming crystals. What is the mechanistic cause, and how do I fix it? A3: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the solute is lower than the boiling point of the recrystallization solvent, or when the solute becomes supersaturated at a temperature above its melting point. To fix this:

• Reheat the mixture until the oil dissolves, then add more of the "good" solvent (e.g., ethanol) to lower the saturation temperature.

• Switch to a solvent system with a lower boiling point.

• Induce nucleation by scratching the inside of the flask with a glass rod or adding a seed crystal before the oiling temperature is reached[5].

Q4: My isolated crystals have a yellow/brown tint from residual metal catalysts (e.g., Palladium). How can I remove this? A4: Colored impurities and trace metals are often highly conjugated or polymeric and can be removed by adding during the hot dissolution step of recrystallization[5]. The porous structure of charcoal traps these large planar impurities. Perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize[5].

Validated Experimental Methodologies

Protocol A: Acid-Base Extraction Workflow

Objective: Isolate the target acid from neutral organic impurities.

• Dissolution: Dissolve the crude mixture in diethyl ether (10 mL per gram of crude). Causality: Ether dissolves both the target acid and neutral impurities, setting up the organic phase[2].

• Deprotonation: Add an equal volume of saturated aqueous NaHCO₃ and agitate gently in a separatory funnel. Vent frequently. Validation Checkpoint: You will observe effervescence (CO₂ gas evolution). The cessation of bubbling upon further addition validates that the neutralization of the carboxylic acid is complete[4].

• Phase Separation: Allow the layers to separate. Drain the lower aqueous layer (containing the sodium benzoate salt) into a clean Erlenmeyer flask. Retain the upper organic layer (containing impurities)[2].

• Protonation & Recovery: Place the aqueous extract in an ice bath and add 6M HCl dropwise while stirring. Validation Checkpoint: A dense white precipitate will immediately form. Continue adding HCl until the solution tests at pH 1-2 on indicator paper, ensuring complete protonation back to the insoluble free acid[2].

• Filtration: Isolate the precipitated 2-bromo-6-chloro-3-methoxybenzoic acid via vacuum filtration. Wash the filter cake with ice-cold water to remove residual inorganic salts.

Protocol B: Mixed-Solvent Recrystallization

Objective: Achieve >99% purity by exploiting differential solubility.

• Hot Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimum volume of boiling ethanol just until the solid dissolves. Causality: Using the minimum volume ensures the solution is saturated at the boiling point, maximizing yield upon cooling[5].

• Decolorization (Optional): Add a small spatula tip of activated charcoal and boil for 2 minutes. Perform a hot gravity filtration into a pre-warmed flask. Validation Checkpoint: The filtrate should transition from a dark hue to clear/colorless[5].

• Anti-Solvent Addition: Keep the filtrate hot and add boiling water dropwise until the solution becomes slightly cloudy (the saturation point). Add 1-2 drops of hot ethanol to just clear the cloudiness[3].

• Crystallization: Remove the flask from the heat source and allow it to cool undisturbed to room temperature, then place it in an ice bath for 15 minutes. Causality: Slow cooling promotes the growth of pure, large crystals by excluding impurities from the crystal lattice[5]. Validation Checkpoint: Distinct, geometric crystals will form rather than an amorphous powder.

• Isolation: Collect the crystals via vacuum filtration, wash with a minimal amount of ice-cold ethanol/water mixture, and dry under a vacuum.

Process Workflows

Acid-Base Extraction Workflow for 2-Bromo-6-chloro-3-methoxybenzoic Acid.

Troubleshooting decision tree for oiling out during recrystallization.

Sources

• 1. 2-Bromo-6-chloro-3-methoxybenzoic Acid [benchchem.com]
• 2. Organic Acid-Base Extractions - Chemistry Steps [chemistrysteps.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. The Recrystallization of Benzoic Acid [sites.pitt.edu]

Minimizing side reactions during 2-bromo-6-chloro-3-methoxybenzoic acid amidation

Introduction

Welcome to the technical support center for the amidation of 2-bromo-6-chloro-3-methoxybenzoic acid. This guide is designed for researchers, scientists, and drug development professionals who are navigating the synthetic challenges associated with this sterically hindered and electronically complex substrate. The ortho-bromo and -chloro substituents impose significant steric hindrance around the carboxylic acid, making standard amidation protocols prone to low yields and side reactions. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to facilitate successful and reproducible amide bond formation.

Frequently Asked Questions (FAQs)

Q1: Why is the amidation of 2-bromo-6-chloro-3-methoxybenzoic acid so challenging?

A1: The primary difficulty arises from severe steric hindrance. The two bulky halogen atoms (Br and Cl) flanking the carboxylic acid group physically obstruct the approach of the amine nucleophile to the activated carbonyl center. This necessitates the use of highly reactive coupling agents and optimized reaction conditions to achieve acceptable conversion rates.

Q2: What are the most common side reactions I should be aware of?

A2: The most prevalent side reactions include:

• Hydrolysis of the Activated Intermediate: Trace amounts of water in the reagents or solvent can rapidly hydrolyze the activated carboxylic acid (e.g., an O-acylisourea or active ester) back to the starting material.[1][2] This is a major cause of low yield.

• N-acylurea Formation: When using carbodiimide coupling reagents like EDC or DCC, the highly reactive O-acylisourea intermediate can undergo an intramolecular rearrangement to form a stable, difficult-to-remove N-acylurea byproduct.[1]

• Epimerization: If your amine is chiral, the reaction conditions (especially the choice of base and extended reaction times) can lead to the loss of stereochemical integrity at the α-carbon via mechanisms like oxazolone formation or direct enolization.[3][4]

Q3: Which class of coupling reagent is most effective for this substrate?

A3: For sterically hindered substrates like this, uronium/aminium salts (e.g., HATU) or phosphonium salts (e.g., PyBOP) are generally superior to carbodiimides.[5] These reagents form highly reactive OAt or OBt esters, respectively, which are more effective at acylating the amine under hindered conditions.[5] Conversion to the acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride is also a robust, albeit more traditional, alternative.[6]

Q4: How critical is the choice of solvent and base?

A4: Extremely critical. The solvent must be a polar aprotic solvent, such as DMF or NMP, to ensure all reactants are fully dissolved.[7][8] Crucially, the solvent must be anhydrous to prevent hydrolysis of the activated species.[1] The base should be a non-nucleophilic amine, like diisopropylethylamine (DIPEA) or triethylamine (TEA), to neutralize acids generated during the reaction without competing with the primary amine nucleophile.[1]

Troubleshooting Guide

Problem 1: Low or No Product Yield with Recovery of Starting Acid

Symptom	Probable Cause(s)	Recommended Solution(s)
Reaction mixture shows a high concentration of unreacted 2-bromo-6-chloro-3-methoxybenzoic acid upon workup.	1. Inefficient Carboxylic Acid Activation: The coupling reagent may not be potent enough to overcome the steric hindrance.	1a. Switch to a Stronger Coupling Reagent: Upgrade from a standard carbodiimide (EDC) to a uronium/aminium salt like HATU or a phosphonium salt like PyBOP. These are known to be more effective for hindered couplings.[5] 1b. Use an Acyl Chloride Intermediate: Convert the carboxylic acid to the more reactive acyl chloride using SOCl₂ or (COCl)₂ before adding the amine.[6]
2. Hydrolysis of Activated Intermediate: The presence of water in the solvent or reagents is quenching the activated species.[1][2]	2a. Ensure Anhydrous Conditions: Use freshly distilled or commercially available anhydrous solvents. Dry all glassware thoroughly. Perform the reaction under an inert atmosphere (N₂ or Ar). 2b. Check Reagent Quality: Ensure coupling agents and bases are stored under anhydrous conditions.
3. Insufficient Reaction Time or Temperature: The reaction kinetics may be very slow due to steric hindrance.	3a. Increase Reaction Time: Monitor the reaction by LC-MS or TLC over a longer period (e.g., 24-48 hours). 3b. Cautiously Increase Temperature: After initial activation and amine addition at 0 °C, allow the reaction to proceed at room temperature. If it stalls, gentle heating (e.g., 40-50 °C) may be required. Note that higher temperatures can increase side reactions.[9][10]

Problem 2: Complex Reaction Mixture with Multiple Byproducts

Symptom	Probable Cause(s)	Recommended Solution(s)
LC-MS or TLC analysis shows the desired product along with several significant impurities.	1. N-acylurea Formation (with Carbodiimides): The O-acylisourea intermediate has rearranged.	1a. Add an Additive: If using EDC or DCC, always include an additive like 1-hydroxybenzotriazole (HOBt) or Oxyma Pure. These additives trap the O-acylisourea to form an active ester, which is less prone to rearrangement.[1] 1b. Change Coupling Reagent: Switch to HATU or PyBOP, which do not form this type of byproduct.
2. Guanidinylation (with Uronium Reagents): This is a side reaction where reagents like HBTU can react with the amine, capping it.[11]	2a. Pre-activate the Acid: Add the coupling reagent and base to the carboxylic acid and stir for 5-10 minutes before adding the amine. This consumes the coupling reagent. 2b. Use a Phosphonium Reagent: PyBOP is not prone to this side reaction and is an excellent alternative.[5]
3. Degradation of Reagents or Product: High temperatures or incorrect pH during workup can cause decomposition.	3a. Optimize Temperature: Avoid excessive heating. Use the lowest temperature that allows the reaction to proceed to completion.[3] 3b. Refine Workup: Ensure the aqueous workup steps (acid/base washes) are performed quickly and at cool temperatures to minimize hydrolysis or degradation.

Data and Reagent Selection

Table 1: Comparison of Common Coupling Reagents for Hindered Amidations

Coupling Reagent	Class	Mechanism	Advantages	Disadvantages
HATU	Uronium/Aminium	Forms highly reactive OAt ester	Very high reactivity, fast kinetics, suitable for hindered systems.[5]	More expensive, can cause guanidinylation if not pre-activated.[11]
PyBOP	Phosphonium	Forms reactive OBt ester	High reactivity, clean reactions, no guanidinylation side product.[5]	Generates phosphine oxide byproducts that may require careful purification.
EDC / HOBt	Carbodiimide	Forms OBt active ester via O-acylisourea	Cost-effective, water-soluble urea byproduct is easily removed.	Can be less effective for severely hindered acids, risk of N-acylurea formation without HOBt.[1]
SOCl₂	Acyl Halide Former	Converts R-COOH to R-COCl	Forms a highly reactive acyl chloride, very effective, inexpensive.[6]	Harsh conditions, releases corrosive HCl and SO₂ gas, not compatible with sensitive functional groups.[]

Visualized Workflows and Mechanisms

Caption: Recommended experimental workflow for HATU-mediated amidation.

Caption: Competing reaction pathways during amidation.

Optimized Experimental Protocols

Protocol 1: High-Yield Amidation using HATU

This protocol is recommended for its high efficiency and generally clean reaction profile, which is well-suited for sterically hindered substrates.

• Reagents & Materials:

  • 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 eq)

  • Amine (1.2 eq)

  • HATU (1.2 eq)

  • DIPEA (3.0 eq)

  • Anhydrous DMF

  • Nitrogen or Argon gas supply

  • Standard workup and purification reagents

• Procedure:

  • In a clean, dry, nitrogen-flushed flask, dissolve 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 eq) in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Add DIPEA (3.0 eq) to the mixture, followed by HATU (1.2 eq).

  • Stir the mixture at 0 °C for 10 minutes to pre-activate the carboxylic acid.

  • Add the amine (1.2 eq), either neat or as a solution in a small amount of anhydrous DMF.

  • Allow the reaction to stir at 0 °C for 1 hour, then slowly warm to room temperature.

  • Monitor the reaction progress by TLC or LC-MS every 2-4 hours. The reaction may require 12-24 hours for completion.

  • Once complete, quench the reaction by pouring it into a separatory funnel containing water and ethyl acetate.

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.[1]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Amidation via Acyl Chloride Formation

This is a robust, cost-effective method if the amine is not sensitive to acidic conditions.

• Reagents & Materials:

  • 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 eq)

  • Thionyl chloride (SOCl₂) (2.0-3.0 eq) or Oxalyl Chloride (1.5 eq) with catalytic DMF.

  • Amine (1.2 eq)

  • Triethylamine (TEA) or Pyridine (2.5 eq)

  • Anhydrous DCM or Toluene

  • Nitrogen or Argon gas supply

• Procedure:

  • Acyl Chloride Formation: In a fume hood, combine 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 eq) and anhydrous DCM. Add SOCl₂ (2.0 eq) dropwise at 0 °C. Allow the mixture to warm to room temperature and then gently reflux for 2-3 hours until gas evolution ceases.

  • Carefully remove the excess SOCl₂ and solvent under reduced pressure. The crude acyl chloride is often used directly.

  • Amidation: Dissolve the crude acyl chloride in fresh anhydrous DCM and cool to 0 °C under a nitrogen atmosphere.

  • Slowly add a solution of the amine (1.2 eq) and TEA (2.5 eq) in DCM.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC/LC-MS.

  • Perform an aqueous workup and purification as described in Protocol 1.

References

• LibreTexts. (2022). 21.7: Chemistry of Amides. Retrieved from [Link]

• Ashenhurst, J. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. Retrieved from [Link]

• Fu, C., et al. (2017). Mechanism of Amide Bond Formation from Carboxylic Acids and Amines Promoted by 9-Silafluorenyl Dichloride Derivatives. The Journal of Organic Chemistry. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Zeng, X., et al. (2018). Mechanism and Rate-Determining Factors of Amide Bond Formation through Acyl Transfer of Mixed Carboxylic–Carbamic Anhydrides: A Computational Study. ACS Publications. Retrieved from [Link]

• Warner, B. P., et al. (n.d.). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. NSF PAR. Retrieved from [Link]

• Nuez, A., et al. (2017). Analysing the Temperature Effect on the Competitiveness of the Amine Addition versus the Amidation Reaction in the Epoxidized Oil/Amine System by MCR-ALS of FTIR Data. PMC. Retrieved from [Link]

• Bretscher, L. E., et al. (1998). Amide–Amide and Amide–Water Hydrogen Bonds: Implications for Protein Folding and Stability. PMC. Retrieved from [Link]

• Dunne, K., et al. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Publications. Retrieved from [Link]

• Mäki-Arvela, P., et al. (2016). Effect of temperature on a conversion and b selectivity in the amidation of stearic acid. ResearchGate. Retrieved from [Link]

• Roy, N., et al. (2023). A sustainable approach to amide bond formation via C-O bond cleavage of simple esters in water. ChemRxiv. Retrieved from [Link]

• Zhang, G., et al. (2020). Base-Mediated Amination of Alcohols Using Amidines. The Journal of Organic Chemistry. Retrieved from [Link]

• Amalia, F., et al. (2021). Amidation Reaction System: Kinetic Studies and Improvement by Product Removal. ACS Omega. Retrieved from [Link]

• Procopio, D., et al. (2021). Green Solvents for the Formation of Amide Linkage. ResearchGate. Retrieved from [Link]

• Conlon, D. A., et al. (2013). Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students. Journal of Chemical Education. Retrieved from [Link]

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Technical Support Center: Resolving Poor Aqueous Solubility of 2-bromo-6-chloro-3-methoxybenzoic acid

Introduction

2-bromo-6-chloro-3-methoxybenzoic acid is a substituted aromatic carboxylic acid that serves as a valuable intermediate in synthetic chemistry and drug discovery. Its multifaceted structure makes it a key building block for more complex molecules. However, researchers frequently encounter a significant hurdle during its application: poor solubility in aqueous media. This low solubility stems from the compound's hydrophobic aromatic core, halogen substituents, and stable crystalline structure, which can complicate experimental reproducibility and limit its utility in biological assays and formulation development.[1][2]

This technical guide provides a comprehensive, troubleshooting-oriented approach to systematically address and overcome the solubility challenges associated with this compound. We will delve into the physicochemical principles governing its solubility and provide validated, step-by-step protocols for its effective dissolution.

Section 1: Physicochemical Profile & Solubility Fundamentals

A thorough understanding of the compound's properties is the first step in designing an effective solubilization strategy.

Property	Value	Source
IUPAC Name	6-Bromo-2-chloro-3-methoxybenzoic acid	[3]
CAS Number	1055968-54-1	[3][4]
Molecular Formula	C₈H₆BrClO₃	[3][4]
Molecular Weight	265.49 g/mol	[3][4]
Predicted logP	~2.81 - 2.85	[3][4]
Estimated pKa	~2.5 - 3.5	[5][6]

Note on pKa: The pKa of benzoic acid is approximately 4.20.[5][6] The presence of electron-withdrawing groups (bromo- and chloro-) on the aromatic ring increases the acidity of the carboxylic acid, thereby lowering its pKa. This estimation is critical for pH-based solubilization strategies.

The primary driver of this compound's aqueous solubility is the ionization state of its carboxylic acid group. At pH values below its pKa, the compound exists predominantly in its neutral, protonated form, which is poorly soluble. By increasing the pH to a level significantly above the pKa, the carboxylic acid is deprotonated to form the corresponding carboxylate salt, which is vastly more soluble in water.[7]

Caption: pH-dependent equilibrium of 2-bromo-6-chloro-3-methoxybenzoic acid.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues in a practical, question-and-answer format.

Q1: What is the most direct and effective method to solubilize this compound for an in vitro aqueous assay?

A1: The most effective initial strategy is pH adjustment . The carboxylic acid moiety is the key to unlocking its solubility. By raising the pH of your aqueous buffer, you convert the poorly soluble acid into its highly soluble carboxylate salt.[7]

Expert Recommendation: Adjust the pH of your final solution to be at least 2 units higher than the compound's pKa. Given the estimated pKa of 2.5-3.5, a final pH of 5.5 or greater is recommended for complete dissolution and stability. See Protocol 1 for a detailed methodology.

Q2: My experimental conditions are pH-sensitive, and I cannot raise the pH. What is the best alternative?

A2: When pH modification is not feasible, the use of organic co-solvents is the standard approach.[8] This involves preparing a concentrated stock solution of the compound in a water-miscible organic solvent and then diluting this stock into your aqueous experimental medium.

Common Co-solvents:

• Dimethyl sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Methanol

Causality: The co-solvent disrupts the hydrogen bonding network of water and provides a more favorable, less polar environment for the hydrophobic compound to dissolve.

Critical Consideration: The final concentration of the organic co-solvent in your assay should be kept to a minimum (typically <0.5% v/v for DMSO ) to avoid artifacts that could affect cell viability, enzyme activity, or other biological readouts.[1] Refer to Protocol 2 for detailed steps.

Q3: I successfully dissolved the compound, but it precipitated after a few hours at room temperature. What causes this instability?

A3: This is a common sign that the solution is either supersaturated or that the conditions are not sufficient to maintain solubility over time. Consider these factors:

• Insufficient Buffering: If you adjusted the pH with a simple base (like NaOH) in an unbuffered solution (like pure water), the solution has no capacity to resist pH changes (e.g., from atmospheric CO₂ absorption), which can cause the compound to crash out. Always use a well-buffered system.

• Temperature Effects: Solubility is often temperature-dependent. If you gently warmed the solution to aid dissolution, it might precipitate upon cooling to room temperature. Ensure the compound is fully soluble at the final experimental temperature.

• Exceeding Thermodynamic Solubility: Even with optimal pH and co-solvents, every compound has a solubility limit. You may be working at a concentration that is too high. Try preparing a more dilute solution.

Troubleshooting Steps:

• Verify the pH of your solution after the compound has been added.

• Ensure your buffer has adequate capacity for the experiment's duration.

• Consider a combined approach: use a buffer at an optimal pH (e.g., 7.4) and add a small amount of co-solvent (e.g., 0.5% DMSO) to enhance and maintain solubility.

Q4: I need to prepare a formulation for animal studies (in vivo). Are pH adjustment and simple co-solvents sufficient?

A4: For in vivo applications, especially oral dosing, more advanced formulation strategies are often required to ensure adequate bioavailability.[9][10] While a pH-adjusted solution might be suitable for intravenous injection if the blood's buffering capacity can handle it, other routes may require different approaches.[8]

Advanced Formulation Strategies:

• Salt Formation: Synthesize and isolate a stable salt of the compound (e.g., sodium or potassium salt). This can improve solubility and dissolution rate but may introduce challenges like hygroscopicity.[9]

• Complexation with Cyclodextrins: Cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), can encapsulate the hydrophobic molecule in their central cavity, forming an inclusion complex with greatly enhanced aqueous solubility.[11]

• Lipid-Based Formulations: For oral delivery, formulating the compound in lipid-based systems (e.g., self-emulsifying drug delivery systems, or SEDDS) can improve its absorption in the gastrointestinal tract.[11]

• Solid Dispersions: Dispersing the compound in a hydrophilic polymer matrix (e.g., using solvent evaporation or melt extrusion) can create an amorphous solid with improved dissolution characteristics.[1]

These advanced methods require significant formulation expertise and should be developed on a case-by-case basis.

Section 3: Experimental Protocols

Protocol 1: Solubilization by pH Adjustment

Principle: To deprotonate the carboxylic acid to its highly soluble carboxylate form by basification.

Materials:

• 2-bromo-6-chloro-3-methoxybenzoic acid powder

• Aqueous buffer of choice (e.g., PBS, TRIS)

• 1 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

• Calibrated pH meter

• Volumetric flasks and magnetic stirrer

Procedure:

• Weigh the desired amount of the compound and place it in a beaker or flask containing approximately 80% of the final volume of your desired aqueous buffer.

• Begin stirring the suspension. The compound will likely not dissolve at this stage.

• Slowly add the 1 M NaOH or KOH solution dropwise while continuously monitoring the pH with a calibrated meter.

• As the pH rises above 4.0, you should observe the solid beginning to dissolve.

• Continue adding the base until all the solid has dissolved and the pH is stable at your target value (recommended: pH ≥ 5.5).

• Once fully dissolved, transfer the solution to a volumetric flask and add the buffer to reach the final desired volume.

• Verify the final pH one last time before sterile filtering (if required) and storage.

Protocol 2: Solubilization Using an Organic Co-solvent (for Stock Solutions)

Principle: To dissolve the compound at a high concentration in a water-miscible organic solvent, which can then be diluted into an aqueous medium.

Materials:

• 2-bromo-6-chloro-3-methoxybenzoic acid powder

• High-purity DMSO or absolute ethanol

• Vortex mixer and/or sonicator

• Microcentrifuge tubes or glass vials

Procedure:

• Weigh the desired amount of the compound into a suitable vial.

• Add the required volume of DMSO or ethanol to achieve your target stock concentration (e.g., 10, 50, or 100 mM).

• Vortex the mixture vigorously for 1-2 minutes. Gentle warming (to 30-40°C) or brief sonication can be used to aid dissolution if necessary.[7]

• Visually inspect the solution to ensure no solid particles remain.

• Store the stock solution appropriately (typically at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles).

• To Use: Dilute the stock solution into your final aqueous medium. For example, to achieve a 10 µM final concentration from a 10 mM DMSO stock, perform a 1:1000 dilution (e.g., add 1 µL of stock to 999 µL of buffer). This results in a final DMSO concentration of 0.1%.

Section 4: Decision-Making Workflow

This flowchart provides a logical path for selecting the appropriate solubilization method.

Caption: Workflow for selecting a solubilization strategy.

References

• Patsnap Eureka. (2025, July 31). Overcoming Challenges in Carboxylic Acid Drug Formulations.
• BenchChem. (n.d.). Strategies to improve solubility of 3-Carboxyphenylboronic acid in reaction media.
• BenchChem. (n.d.). Technical Support Center: Overcoming Low Solubility of Sulfamoylbenzoic Acid Derivatives.
• UNT Digital Library. (2026, February 23). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes.
• Cheméo. (n.d.). 2-Bromo-3-methoxybenzoic acid.
• PMC. (n.d.). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules.
• Preprints.org. (2023, May 29). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer.
• Toronto Research Chemicals. (n.d.). 2-Bromo-6-methoxybenzoic acid.
• Remedy Publications LLC. (2023, March 13). Solubility enhancement techniques: A comprehensive review.
• WuXi AppTec DMPK. (2024, March 15). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• Fluorochem. (n.d.). 6-Bromo-2-chloro-3-methoxybenzoic acid (CAS 1055968-54-1).
• MDPI. (2012, February 22). Preparation and Physical Properties of Chitosan Benzoic Acid Derivatives Using a Phosphoryl Mixed Anhydride System.
• BenchChem. (2025, December). An In-depth Technical Guide to 6-Bromo-3- methoxy-2-methylbenzoic acid (CAS: 55289-17-3).
• BLD Pharm. (n.d.). 2-BROMO-6-CHLORO-3-METHOXYBENZOIC ACID.
• PMC. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different....
• CLAS. (n.d.). Table of Acids with Ka and pKa Values.
• Unknown Source. (n.d.). Table 20.5 pKa values for benzoic acid and some hydroxy-, thio-, and amino.
• ChemScene. (n.d.). 1055968-54-1 | 6-Bromo-2-chloro-3-methoxybenzoic acid.

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• 4. chemscene.com [chemscene.com]
• 5. library.gwu.edu [library.gwu.edu]
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• 8. wjbphs.com [wjbphs.com]
• 9. Overcoming Challenges in Carboxylic Acid Drug Formulations [eureka.patsnap.com]
• 10. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Reference Data & Comparative Studies

2-bromo-6-chloro-3-methoxybenzoic acid vs 2-bromo-5-chloro-3-methoxybenzoic acid reactivity

An in-depth technical comparison for researchers, synthetic chemists, and drug development professionals analyzing the reactivity profiles of two isomeric building blocks: 2-bromo-6-chloro-3-methoxybenzoic acid (Compound A) and 2-bromo-5-chloro-3-methoxybenzoic acid (Compound B) .

Executive Summary

In rational drug design and complex API synthesis, the positional isomerism of halogen substituents dictates not only the electronic landscape of a scaffold but its physical three-dimensional reactivity. Moving a single chlorine atom from the 5-position (Compound B) to the 6-position (Compound A) transforms a relatively standard benzoic acid derivative into a highly sterically congested system[1][2]. This guide objectively compares their reactivity across key synthetic nodes—esterification, amidation, and palladium-catalyzed cross-coupling—providing mechanistic causality and field-proven protocols to overcome steric bottlenecks.

Structural & Electronic Profiling: The Causality of Steric Strain

The fundamental divergence in reactivity between these two isomers is rooted in classic physical organic chemistry, specifically the Victor Meyer Esterification Law [3].

• Compound A (2-bromo-6-chloro-3-methoxybenzoic acid): The carboxylic acid at C1 is flanked by a bromine atom at C2 (van der Waals radius ~1.85 Å) and a chlorine atom at C6 (radius ~1.75 Å). This di-ortho substitution creates severe steric clash, forcing the carboxyl group out of the plane of the benzene ring. This prevents the formation of the bulky tetrahedral intermediate required for standard nucleophilic attacks at the carbonyl carbon[4].

• Compound B (2-bromo-5-chloro-3-methoxybenzoic acid): The C6 position is occupied by a hydrogen atom (radius ~1.20 Å). Being mono-ortho substituted, the carboxyl group can achieve co-planarity with the ring, allowing standard approach trajectories for nucleophiles.

Structural divergence and steric hindrance models for Compounds A and B.

Reactivity Node 1: Carboxylic Acid Transformations

Because of the Victor Meyer effect, attempting a standard Fischer esterification (refluxing alcohol with a catalytic strong acid) on Compound A will result in near-quantitative recovery of the starting material[3][4]. The tetrahedral intermediate is physically blocked. To functionalize the carboxylate of Compound A, chemists must bypass the carbonyl carbon entirely and instead utilize the carboxylate oxygen as a nucleophile (alkylation).

Quantitative Data: Esterification Comparison

Reaction Condition	Compound A (2-Br-6-Cl) Yield	Compound B (2-Br-5-Cl) Yield	Mechanistic Rationale
Fischer Esterification (MeOH, H₂SO₄, 65°C, 16h)	< 5% (Trace)	> 85%	Tetrahedral intermediate blocked in A; accessible in B.
Steglich Esterification (MeOH, DCC, DMAP, RT, 12h)	15 - 20%	> 90%	Bulky O-acylisourea intermediate heavily hindered in A.
Alkylative Esterification (MeI, K₂CO₃, DMF, RT, 4h)	> 95%	> 95%	Bypasses carbonyl attack. Carboxylate oxygen acts as nucleophile in an SN2 reaction.

Self-Validating Protocols: Esterification

Protocol A: Alkylative Esterification of Compound A (Sterically Hindered) Causality: By deprotonating the acid to form a carboxylate salt, the oxygen becomes a potent nucleophile that can attack methyl iodide in an SN2 fashion, completely avoiding the sterically shielded carbonyl carbon.

• Preparation: In an oven-dried round-bottom flask, dissolve 1.0 eq of Compound A in anhydrous DMF (0.2 M concentration).

• Deprotonation: Add 2.0 eq of finely powdered, anhydrous K₂CO₃. Stir at room temperature for 15 minutes to ensure complete carboxylate salt formation.

• Alkylation: Dropwise, add 1.5 eq of Methyl Iodide (MeI). Caution: MeI is a volatile alkylating agent; perform in a fume hood.

• Monitoring (Self-Validation): Stir at room temperature for 4 hours. Monitor by TLC (Hexanes/EtOAc 4:1). The highly polar starting material spot (baseline) will cleanly convert to a fast-moving, UV-active ester spot.

• Workup: Quench with water to dissolve inorganic salts. Extract 3x with Ethyl Acetate. Wash the combined organic layers heavily with brine (5x) to remove residual DMF. Dry over Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Fischer Esterification of Compound B (Unhindered)

• Preparation: Dissolve 1.0 eq of Compound B in anhydrous Methanol (0.5 M concentration).

• Catalysis: Add 0.1 eq of concentrated H₂SO₄ dropwise.

• Reaction: Affix a reflux condenser and heat to 65°C for 16 hours.

• Workup: Cool to room temperature, concentrate to remove excess methanol, and partition between EtOAc and saturated aqueous NaHCO₃ (to neutralize the acid catalyst and extract unreacted starting material).

Reactivity Node 2: Palladium-Catalyzed Cross-Coupling

Both compounds feature a reactive C2-Bromine bond suitable for Suzuki-Miyaura or Buchwald-Hartwig cross-couplings. However, the global steric bulk of the di-ortho substituted ring in Compound A creates a significant bottleneck during the oxidative addition step of the catalytic cycle[5]. Standard ligands (like PPh₃) often fail to provide sufficient electron density and steric bulk to stabilize the highly congested Pd(II) intermediate.

Suzuki-Miyaura catalytic cycle highlighting the oxidative addition bottleneck for Compound A.

Quantitative Data: Suzuki-Miyaura Coupling Comparison

(Conditions: Aryl Bromide, Phenylboronic acid (1.2 eq), Base (2.0 eq), Solvent, 90°C)

Catalyst / Ligand System	Compound A (2-Br-6-Cl) Yield	Compound B (2-Br-5-Cl) Yield	Causality
Pd(PPh₃)₄ / Na₂CO₃	10 - 15%	75 - 80%	PPh₃ is too small to force reductive elimination and fails to stabilize the crowded Pd(II) species in A.
Pd(dppf)Cl₂ / K₃PO₄	30 - 40%	> 90%	Bidentate ligand improves stability but still struggles with the di-ortho steric clash of A.
Pd₂(dba)₃ + XPhos / K₃PO₄	85 - 90%	> 95%	Buchwald dialkylbiaryl phosphine ligands (XPhos) are highly electron-rich (accelerating oxidative addition) and bulky (accelerating reductive elimination)[5].

Self-Validating Protocol: Suzuki Coupling for Sterically Hindered Aryl Bromides (Compound A)

• Degassing: In a Schlenk flask, combine Compound A (1.0 eq), Arylboronic acid (1.5 eq), and anhydrous K₃PO₄ (3.0 eq). Add a 4:1 mixture of Toluene/Water. Sparge the biphasic mixture with Argon for 20 minutes. Crucial: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the phosphine ligand.

• Catalyst Addition: Under a positive flow of Argon, add Pd₂(dba)₃ (0.02 eq) and XPhos (0.08 eq). The solution will typically turn a deep red/purple color.

• Heating: Seal the flask and heat to 100°C for 12 hours.

• Validation & Workup: The reaction is complete when the deep color transitions to a pale yellow or black (Pd black precipitation), and TLC confirms the consumption of the bromide. Filter through a pad of Celite to remove palladium particulates, then extract with EtOAc.

Regioselective Functionalization (C-Cl Reactivity)

While the C-Br bond is the primary site of cross-coupling, the C-Cl bonds in these isomers exhibit different electronic profiles:

• In Compound A , the chlorine at C6 is ortho to the electron-withdrawing carboxylic acid. This slightly activates the C-Cl bond toward Nucleophilic Aromatic Substitution (SNAr) under harsh conditions.

• In Compound B , the chlorine at C5 is meta to the carboxylic acid, rendering it highly resistant to SNAr.

• However, for both compounds, selective metalation (e.g., Lithium-Halogen exchange using n-BuLi at -78°C) will occur exclusively at the C2-Bromine position due to the weaker C-Br bond dissociation energy compared to C-Cl.

References

• Wikipedia Contributors. "Viktor Meyer." Wikipedia, The Free Encyclopedia. Available at: [Link]

• Rosanoff, M. A., & Prager, W. L. "Studies in Esterification, I. Victor Meyer's Esterification Law." Journal of the American Chemical Society, 1908. Available at:[Link]

• Griffiths, C., & Leadbeater, N. E. "Palladium and nickel catalysed Suzuki cross-coupling of sterically hindered aryl bromides with phenylboronic acid." Tetrahedron Letters, 2000. Available at:[Link]

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• 1. Benzoic acid, 2-bromo-5-chloro-3-methoxy- | 1784264-94-3 [chemicalbook.com]
• 2. 2-Bromo-6-chloro-3-methoxybenzoic acid [sigmaaldrich.com]
• 3. Viktor Meyer - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Validation of analytical methods for 2-bromo-6-chloro-3-methoxybenzoic acid quantification

An In-Depth Guide to the Validation of Analytical Methods for Quantifying 2-bromo-6-chloro-3-methoxybenzoic Acid

For researchers, scientists, and drug development professionals, the accurate quantification of specific chemical entities is the bedrock of reliable and reproducible results. 2-bromo-6-chloro-3-methoxybenzoic acid, a potentially key intermediate or impurity in pharmaceutical synthesis, requires robust analytical methods to ensure quality, safety, and process control. The choice of analytical technique is a critical decision, dictated by the specific requirements of the analysis, such as required sensitivity, the complexity of the sample matrix, and the intended purpose of the measurement (e.g., routine quality control vs. trace impurity profiling).

This guide provides a comprehensive comparison of three prevalent analytical techniques for the quantification of 2-bromo-6-chloro-3-methoxybenzoic acid: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We will delve into the causality behind experimental choices, provide detailed validation protocols, and present comparative performance data to empower you to select and implement the most suitable method for your laboratory's needs. All methodologies are designed to be self-validating systems, grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is often the workhorse for quality control in the pharmaceutical industry due to its robustness, precision, and cost-effectiveness.[4] For an aromatic carboxylic acid like 2-bromo-6-chloro-3-methoxybenzoic acid, which possesses a strong UV chromophore, this technique is exceptionally well-suited for routine assays and impurity quantification at levels typically required for API (Active Pharmaceutical Ingredient) release.

Expertise & Experience: The "Why" Behind the Method

The selection of a reversed-phase C18 column is the logical starting point.[5] The non-polar nature of the C18 stationary phase provides effective retention for moderately non-polar molecules like our target analyte. The carboxylic acid moiety on the analyte is ionizable. To ensure consistent retention and sharp, symmetrical peak shapes, it is imperative to suppress this ionization by acidifying the mobile phase.[5] A mobile phase pH of at least 2 units below the analyte's pKa is a standard practice.[5] We use a gradient elution (changing the ratio of organic to aqueous solvent over time) to ensure that any potential impurities with different polarities are also eluted and separated from the main analyte peak, providing a comprehensive purity profile in a reasonable runtime.

Experimental Protocol: HPLC-UV Method

1. Sample and Standard Preparation:

• Solvent (Diluent): Acetonitrile/Water (50:50, v/v). This is chosen to ensure solubility and compatibility with the initial mobile phase conditions.[5]
• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 2-bromo-6-chloro-3-methoxybenzoic acid reference standard and dissolve in 25.0 mL of diluent.
• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 25, 50, 100, 200 µg/mL) by serial dilution of the stock solution with the diluent.
• Sample Solution: Accurately weigh the sample, dissolve in the diluent to achieve a target concentration within the calibration range (e.g., 100 µg/mL), and filter through a 0.45 µm syringe filter.[6]

2. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: Acetonitrile.
• Gradient Program:
• 0-5 min: 30% B
• 5-25 min: 30% to 80% B
• 25-30 min: 80% B
• 30.1-35 min: 30% B (re-equilibration)
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Detection Wavelength: 254 nm (or the determined λmax of the analyte).
• Injection Volume: 10 µL.

3. Validation Parameters (ICH Q2(R1) Framework): [1][7][8]

• Specificity: Inject diluent, a placebo (if applicable), and a sample spiked with known impurities to demonstrate that no other components co-elute with the main analyte peak.[9]
• Linearity: Inject the calibration standards in triplicate and plot the peak area versus concentration. Perform a linear regression analysis.
• Accuracy (Recovery): Analyze samples spiked with the reference standard at three concentration levels (e.g., 80%, 100%, 120% of the target concentration) in triplicate. Calculate the percentage recovery.
• Precision (Repeatability & Intermediate Precision):
• Repeatability: Analyze six replicate preparations of a single sample on the same day, with the same analyst and instrument.
• Intermediate Precision: Repeat the analysis on a different day, with a different analyst or instrument.
• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[2][10]

Visualization: HPLC-UV Workflow

Caption: Workflow for quantification of 2-bromo-6-chloro-3-methoxybenzoic acid by HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers exceptional selectivity and sensitivity, particularly for identifying unknown impurities through mass spectral library matching.[6] However, 2-bromo-6-chloro-3-methoxybenzoic acid is a non-volatile, polar carboxylic acid, making it unsuitable for direct GC analysis. Therefore, a chemical derivatization step is mandatory to convert the analyte into a more volatile and thermally stable form.[11]

Expertise & Experience: The "Why" Behind the Method

The core challenge is volatility. Carboxylic acids tend to have low volatility and can interact with active sites in the GC system, leading to poor peak shape.[12] Derivatization, typically by esterification (e.g., using diazomethane or an alkyl chloroformate like propyl chloroformate), converts the polar carboxylic acid group into a less polar, more volatile ester.[11] This is a critical step that fundamentally enables the use of GC. Once derivatized, the compound can be separated on a standard non-polar or mid-polar capillary column. Mass spectrometric detection in Scan mode allows for full spectral acquisition to confirm identity, while Selected Ion Monitoring (SIM) mode provides the highest sensitivity for quantification.

Experimental Protocol: GC-MS Method (with Derivatization)

1. Derivatization and Sample Preparation:

• Internal Standard (IS) Stock Solution: Prepare a stock solution of a suitable internal standard (e.g., a structurally similar compound not present in the sample, like 3,4-dichlorobenzoic acid) in pyridine.
• Sample Preparation: To 1 mL of a sample solution in a suitable aprotic solvent, add a known amount of the internal standard.
• Derivatization Reaction: Add 250 µL of pyridine (as a catalyst and acid scavenger) and 50 µL of propyl chloroformate. Vortex the mixture for 1 minute. The reaction converts the carboxylic acid to its propyl ester.
• Extraction: Add 1 mL of hexane and 1 mL of water. Vortex and centrifuge. Carefully transfer the upper organic layer (hexane), which contains the derivatized analyte, to an autosampler vial.
• Standard Preparation: Derivatize the calibration standards using the same procedure.

2. GC-MS Conditions:

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Oven Program: Start at 100 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold for 5 min.
• Inlet Temperature: 270 °C (Splitless mode).
• Ion Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.
• MS Mode: For quantification, use SIM. Select a characteristic, abundant ion for the derivatized analyte (quantifier ion) and one or two secondary ions (qualifier ions).

3. Validation Parameters:

• The validation approach is similar to HPLC, focusing on specificity, linearity, accuracy, precision, LOD, and LOQ. Linearity is established by plotting the ratio of the analyte peak area to the internal standard peak area against concentration.

Visualization: GC-MS Workflow

Caption: Workflow for quantification of 2-bromo-6-chloro-3-methoxybenzoic acid by GC-MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for high-sensitivity and high-selectivity analysis.[13] It combines the separation power of HPLC with the specific and sensitive detection of tandem mass spectrometry. This method is ideal for quantifying the analyte at very low levels (e.g., as a genotoxic impurity) or for analysis in complex biological matrices where co-eluting interferences are a major concern.[13][14]

Expertise & Experience: The "Why" Behind the Method

The power of LC-MS/MS lies in its specificity. We use the same LC separation principles as in HPLC-UV but couple the output to a mass spectrometer. The analyte is ionized, typically using Electrospray Ionization (ESI) in negative mode, which is highly effective for deprotonating carboxylic acids. In the mass spectrometer, we perform a technique called Multiple Reaction Monitoring (MRM).[15] The first quadrupole (Q1) is set to select only the molecular ion of our analyte (the precursor ion). This ion is then fragmented in the collision cell (Q2), and the third quadrupole (Q3) is set to monitor only a specific, characteristic fragment ion (the product ion). This precursor-to-product transition is a unique chemical signature of the analyte, providing extraordinary selectivity and virtually eliminating matrix interference.[16]

Experimental Protocol: LC-MS/MS Method

1. Sample and Standard Preparation:

• Preparation is similar to the HPLC-UV method. However, due to the high sensitivity of the technique, final concentrations will be much lower (e.g., in the ng/mL or even pg/mL range).
• It is critical to use LC-MS grade solvents (e.g., water, acetonitrile, methanol) and additives (e.g., formic acid) to minimize background noise.

2. LC-MS/MS Conditions:

• LC System: Use an UHPLC system for fast and efficient separations.
• Column: A shorter C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm) is suitable.
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Flow Rate: 0.4 mL/min.
• Gradient: A fast gradient (e.g., 5% to 95% B in 3 minutes) is typically used.
• MS System: Triple Quadrupole Mass Spectrometer.
• Ionization Mode: Electrospray Ionization (ESI), Negative.
• Key MS Parameters: Optimize capillary voltage, source temperature, and gas flows for the target analyte.
• MRM Transition: Determine the optimal precursor → product ion transition by infusing a standard solution of the analyte. For 2-bromo-6-chloro-3-methoxybenzoic acid (C₈H₆BrClO₃, MW ≈ 277.5 g/mol ), the precursor ion [M-H]⁻ would be m/z 275.9/277.9 (accounting for bromine and chlorine isotopes). The product ion would be determined experimentally.

3. Validation Parameters:

• The validation approach follows ICH guidelines, with a particular focus on demonstrating selectivity in the presence of matrix components and achieving much lower LOD/LOQ values.

Visualization: LC-MS/MS Workflow

Caption: Workflow for quantification of 2-bromo-6-chloro-3-methoxybenzoic acid by LC-MS/MS.

Comparative Performance Data

The following table summarizes the expected performance characteristics for each validated method. These values are representative of what can be achieved with properly optimized and validated methods for a compound like 2-bromo-6-chloro-3-methoxybenzoic acid.

Parameter	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS
Specificity/Selectivity	Good (relies on chromatographic separation)	Very Good (separation + mass filtering)	Excellent (separation + precursor/product ion specificity)
Linearity (r²)	> 0.999	> 0.998	> 0.999
Range	1 - 200 µg/mL	0.1 - 50 µg/mL	0.1 - 200 ng/mL
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	97.0 - 103.0%
Precision (%RSD)	< 2.0%	< 5.0%	< 3.0%
Limit of Quantitation (LOQ)	~ 1 µg/mL	~ 0.1 µg/mL	~ 0.1 ng/mL
Throughput	Moderate (~35 min/sample)	Low (~30 min/sample + derivatization)	High (~5 min/sample)
Primary Application	Routine QC, Assay, Purity	Impurity Identification, Quantification	Trace Quantification, Bioanalysis, Genotox Impurities

Conclusion and Recommendations

The selection of an analytical method for the quantification of 2-bromo-6-chloro-3-methoxybenzoic acid is not a one-size-fits-all decision. Each technique offers a unique balance of performance, complexity, and cost.

• For routine quality control, assay, and purity testing where concentrations are in the µg/mL range or higher, HPLC-UV is the recommended method. It is robust, reliable, and provides excellent quantitative performance without the complexity of derivatization or advanced mass spectrometry.

• For impurity identification and quantification where HPLC-UV lacks sufficient resolution or when structural confirmation is needed, GC-MS is a viable, albeit more complex, alternative. The requirement for derivatization adds time and potential variability to the sample preparation process.

• For applications requiring the highest sensitivity and selectivity, such as quantifying trace-level impurities or analyzing samples in complex matrices (e.g., biological fluids), LC-MS/MS is unequivocally the superior choice. Its ability to provide specific, low-level quantification makes it indispensable for modern drug development challenges.

By understanding the underlying principles and practical considerations of each method, researchers can confidently choose the most appropriate technique, ensuring data of the highest quality and integrity for their specific application.

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A Comparative Guide to Catalytic Efficiency in Cross-Coupling Reactions with 2-Bromo-6-Chloro-3-Methoxybenzoic Acid

For researchers, scientists, and professionals in drug development, the strategic functionalization of complex aromatic scaffolds is a cornerstone of modern synthesis. The molecule 2-bromo-6-chloro-3-methoxybenzoic acid represents a particularly challenging substrate for cross-coupling reactions due to a confluence of steric and electronic factors. The presence of two ortho-substituents (chloro and methoxy groups) to the bromine atom creates significant steric hindrance around the reactive center. Furthermore, the chloro group, being less reactive than bromine, presents a challenge for selectivity, while the carboxylic acid moiety can complicate reactions by interacting with basic reagents.

This guide provides a comparative analysis of various catalytic systems for the effective coupling of this substrate, with a focus on Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck reactions. The insights and data presented herein are synthesized from established protocols for structurally analogous, sterically hindered aryl halides, offering a robust starting point for methods development and optimization.

The Challenge: Overcoming Steric Hindrance and Competing Reactivity

The primary obstacle in coupling reactions with 2-bromo-6-chloro-3-methoxybenzoic acid is the steric bulk imposed by the adjacent chloro and methoxy groups. This hindrance can significantly slow down the rate-determining oxidative addition step in many palladium-catalyzed cycles.[1][2] Consequently, selection of a catalytic system with a sterically demanding and electron-rich ligand is paramount to facilitate the approach of the palladium center to the carbon-bromine bond.[1][3]

Another key consideration is the potential for the carboxylic acid group to interfere with the basic conditions required for many coupling reactions. This can be addressed by either protecting the carboxylic acid (e.g., as an ester) prior to coupling or by carefully selecting a base and solvent system that minimizes undesirable side reactions.[4]

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a powerful tool for creating carbon-carbon bonds.[5][6] For a substrate as hindered as 2-bromo-6-chloro-3-methoxybenzoic acid, the choice of a bulky, electron-rich phosphine ligand is critical to promote the challenging oxidative addition and subsequent transmetalation steps.[3][7]

Comparative Analysis of Catalytic Systems for Suzuki-Miyaura Coupling

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Yield (%) (on analogous substrates)	Key Advantages & Considerations
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Toluene/H₂O	80-110	85-95	SPhos is highly effective for sterically hindered aryl bromides and chlorides.[3][7]
Pd₂(dba)₃ / XPhos	XPhos	K₂CO₃	1,4-Dioxane	100-120	80-90	XPhos provides a good balance of steric bulk and electron-donating properties.[8]
[Pd(cinnamyl)Cl]₂ / BrettPhos	BrettPhos	Cs₂CO₃	THF	60-80	70-85	Effective at lower temperatures, which can improve functional group tolerance.[9]
PEPPSI-IPr	IPr (NHC)	K₃PO₄	t-BuOH	80-100	75-90	N-Heterocyclic carbene (NHC) ligands offer high stability and activity.[2][10]

Note: Yields are based on reactions with structurally similar di-ortho-substituted aryl bromides and may require optimization for 2-bromo-6-chloro-3-methoxybenzoic acid.

Experimental Protocol: Representative Suzuki-Miyaura Coupling

• Preparation: In a dry Schlenk flask under an inert atmosphere (e.g., argon), combine 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 equiv.), the desired arylboronic acid (1.5 equiv.), and the base (e.g., K₃PO₄, 2.0 equiv.).

• Catalyst Addition: In a separate vial, pre-mix the palladium source (e.g., Pd(OAc)₂, 1-2 mol%) and the ligand (e.g., SPhos, 2-4 mol%) in the chosen solvent (e.g., toluene).

• Reaction: Add the catalyst solution to the Schlenk flask, followed by the remaining solvent and a small amount of water (e.g., 10:1 solvent:water ratio).

• Heating and Monitoring: Heat the reaction mixture to the specified temperature and monitor its progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a cornerstone for the synthesis of arylamines.[11][12] Similar to Suzuki coupling, sterically hindered and electron-rich ligands are essential for the successful amination of 2-bromo-6-chloro-3-methoxybenzoic acid.[13][14]

Comparative Analysis of Catalytic Systems for Buchwald-Hartwig Amination

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Yield (%) (on analogous substrates)	Key Advantages & Considerations
Pd₂(dba)₃ / RuPhos	RuPhos	NaOtBu	Toluene	80-110	80-95	A highly active system for coupling with a wide range of amines.[15]
Pd(OAc)₂ / XPhos	XPhos	K₃PO₄	1,4-Dioxane	100-120	75-90	A milder base can improve tolerance for sensitive functional groups.
[Pd(cinnamyl)Cl]₂ / BrettPhos	BrettPhos	LHMDS	THF	60-80	70-85	LHMDS is a strong, non-nucleophilic base suitable for challenging substrates.[9][15]

Note: Yields are based on reactions with structurally similar di-ortho-substituted aryl bromides and may require optimization.

Experimental Protocol: Representative Buchwald-Hartwig Amination

• Preparation: To a dry Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., RuPhos, 2-4 mol%). Evacuate and backfill with an inert gas.

• Reagent Addition: Add the solvent (e.g., toluene), 2-bromo-6-chloro-3-methoxybenzoic acid (1.0 equiv.), the amine (1.2 equiv.), and the base (e.g., NaOtBu, 1.5 equiv.).

• Reaction: Seal the tube and heat the mixture with vigorous stirring at the specified temperature until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• Purification: Concentrate the filtrate and purify the residue by column chromatography.

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: A simplified overview of the Buchwald-Hartwig amination catalytic cycle.

Sonogashira and Heck Couplings: Alternative C-C Bond Formations

While Suzuki and Buchwald-Hartwig reactions are often the primary choices, Sonogashira and Heck couplings offer alternative routes for C-C bond formation.

Sonogashira Coupling: This reaction forms a bond between an aryl halide and a terminal alkyne.[16][17][18] For sterically hindered substrates, copper-free conditions are often preferred to avoid side reactions. Bulky phosphine ligands or N-heterocyclic carbenes are crucial for good catalytic activity.[19][20]

Heck Reaction: The Heck reaction couples an aryl halide with an alkene.[21][22][23] Due to the steric hindrance of 2-bromo-6-chloro-3-methoxybenzoic acid, high temperatures and a robust catalyst system, likely involving a bulky phosphine or NHC ligand, would be necessary.[24][25] The regioselectivity of the alkene insertion would also need to be carefully considered.

General Experimental Workflow

Caption: A generalized workflow for palladium-catalyzed cross-coupling reactions.

Conclusion

The successful cross-coupling of 2-bromo-6-chloro-3-methoxybenzoic acid is highly dependent on the judicious selection of the catalytic system. For Suzuki-Miyaura and Buchwald-Hartwig reactions, the use of palladium catalysts with bulky and electron-rich phosphine ligands such as SPhos, XPhos, and RuPhos, or robust N-heterocyclic carbene ligands, is strongly recommended. The choice of base and solvent must also be carefully optimized to maximize yield and minimize side reactions, particularly those involving the carboxylic acid group. While Sonogashira and Heck couplings present viable alternatives, they may require more rigorous optimization to overcome the steric barriers of the substrate. The protocols and comparative data in this guide serve as a foundational resource for developing efficient and selective synthetic routes for this challenging yet valuable building block.

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Safety & Regulatory Compliance

Navigating the Safe Handling of 2-Bromo-6-chloro-3-methoxybenzoic Acid: A Guide to Personal Protective Equipment and Operational Best Practices

For researchers and drug development professionals, the synthesis and manipulation of novel chemical entities are foundational to discovery. 2-Bromo-6-chloro-3-methoxybenzoic acid represents a class of substituted aromatic compounds with potential applications in medicinal chemistry and materials science. As with any laboratory chemical, a thorough understanding of its potential hazards and the implementation of robust safety protocols are paramount. This guide provides essential, immediate safety and logistical information, focusing on the appropriate Personal Protective Equipment (PPE) and operational plans for handling 2-Bromo-6-chloro-3-methoxybenzoic acid, ensuring the well-being of laboratory personnel and the integrity of your research.

Core Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling 2-Bromo-6-chloro-3-methoxybenzoic acid. The following table summarizes the essential PPE, which should be worn at all times when handling this compound.

Body Part	Recommended Protection	Specifications & Rationale
Eyes/Face	Tightly fitting safety goggles with side-shields	Must conform to EN 166 (EU) or NIOSH (US) standards.[1][7] Protects against splashes and airborne particles.
Skin	Chemical-resistant gloves (e.g., nitrile)	Gloves must be inspected for integrity before each use and satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[1][7] Provides a barrier against direct skin contact.
Respiratory	NIOSH/MSHA approved respirator	A full-face respirator is recommended if exposure limits are exceeded or if irritation is experienced.[1][7] Essential for preventing inhalation of dust or aerosols.
Body	Long-sleeved laboratory coat	Provides a removable barrier to protect skin and personal clothing from contamination.[2]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 2-Bromo-6-chloro-3-methoxybenzoic acid will minimize the risk of exposure. The following workflow outlines the key steps from preparation to disposal.

Preparation and Engineering Controls

• Ventilation is Key : All handling of 2-Bromo-6-chloro-3-methoxybenzoic acid, especially when in solid form, must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][6][7] This is the most critical engineering control to prevent the inhalation of any dust or vapors.

• Emergency Preparedness : Ensure that an eyewash station and a safety shower are readily accessible and have been recently tested.[6][8][9]

• Gather and Inspect PPE : Before beginning any work, assemble all necessary PPE as outlined in the table above. Thoroughly inspect each item for any signs of damage or wear.

Handling and Experimental Procedures

• Weighing the Compound : To minimize the generation of airborne dust, use a "tare method" for weighing.[8] Pre-weigh a sealed container. Inside the fume hood, carefully add the desired amount of the compound to the container. Seal the container before removing it from the fume hood for re-weighing.

• Dissolution : When preparing solutions, always add the solid 2-Bromo-6-chloro-3-methoxybenzoic acid to the solvent slowly to prevent splashing.[8] All solution preparation should be performed within the fume hood.

• General Handling : Avoid direct contact with the skin and eyes.[1][7] Should accidental contact occur, immediately follow the first-aid measures outlined in the safety data sheets of analogous compounds. For skin contact, wash the affected area with soap and plenty of water.[1][2] For eye contact, rinse with pure water for at least 15 minutes.[1][7]

Safe Handling Workflow

Caption: Workflow for the safe handling of 2-Bromo-6-chloro-3-methoxybenzoic acid.

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of 2-Bromo-6-chloro-3-methoxybenzoic acid and its containers is a critical final step in the experimental workflow.

• Waste Segregation : All waste containing 2-Bromo-6-chloro-3-methoxybenzoic acid, including contaminated consumables like gloves and weighing paper, should be collected in a designated, sealed, and clearly labeled hazardous waste container.[1][7]

• Container Decontamination : Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. If the container cannot be decontaminated, it must be disposed of as hazardous waste.[7]

• Licensed Disposal : The disposal of chemical waste must be handled by a licensed chemical waste disposal company in accordance with all local, state, and federal regulations.[5][7] Do not discharge to sewer systems.[7]

By adhering to these guidelines, researchers can confidently and safely work with 2-Bromo-6-chloro-3-methoxybenzoic acid, fostering a culture of safety and scientific excellence within the laboratory.

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• Carl ROTH. (n.d.). Safety Data Sheet: Component B. Retrieved from [Link]

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